2-Ethyl-4-fluoro-1-methylbenzene

• Molecular Formula: C9H11F
• Molecular Weight: 138.18 g/mol
• IUPAC Name: 2-ethyl-4-fluoro-1-methylbenzene
• InChI: InChI=1S/C9H11F/c1-3-8-6-9(10)5-4-7(8)2/h4-6H,3H2,1-2H3
• InChI Key: HTGWAMWWXJTBTF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)F)C

Description

2-Ethyl-4-fluoro-1-methylbenzene is a disubstituted benzene derivative that serves as a valuable synthetic intermediate and building block in organic chemistry and pharmaceutical research. The presence of both an ethyl and a methyl group on the aromatic ring, in conjunction with the fluorine atom, makes this compound a candidate for studying steric and electronic effects in directed ortho metalation and electrophilic aromatic substitution (EAS) reactions . In EAS, alkyl substituents like the methyl and ethyl groups are ortho-para directing activators, facilitating the introduction of further functional groups at those positions . Researchers can utilize this compound in the development of more complex molecules for agrochemicals, liquid crystals, and pharmaceutical candidates, where the incorporation of fluorine is often used to modulate lipophilicity, metabolic stability, and bioavailability. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Foundational & Exploratory

2-Ethyl-4-fluoro-1-methylbenzene 1H and 13C NMR chemical shifts

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-Ethyl-4-fluoro-1-methylbenzene

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous determination of molecular structure in organic chemistry.[1][2] For drug development professionals and researchers, confirming the precise substitution pattern of aromatic compounds like 2-Ethyl-4-fluoro-1-methylbenzene is critical for understanding structure-activity relationships. The chemical shifts (δ) observed in ¹H and ¹³C NMR spectra are exquisitely sensitive to the local electronic environment of each nucleus, providing a detailed fingerprint of the molecule's atomic connectivity and spatial arrangement.[1][2][3]

This guide provides a comprehensive analysis of the ¹H and ¹³C NMR chemical shifts for 2-Ethyl-4-fluoro-1-methylbenzene. We will delve into the theoretical basis for predicting these shifts by examining substituent effects, present a robust experimental protocol for acquiring high-quality spectra, and offer insights into the interpretation of the spectral data.

Understanding the Molecular Architecture: Substituent Effects on the Benzene Ring

The chemical shifts of the protons and carbons in 2-Ethyl-4-fluoro-1-methylbenzene are governed by the interplay of electronic effects from the three substituents: the methyl group (-CH₃), the ethyl group (-CH₂CH₃), and the fluorine atom (-F). These effects can be broadly categorized as inductive and resonance (mesomeric) effects.

• Inductive Effects: This is the through-bond polarization of electron density. Fluorine, being highly electronegative, exerts a strong electron-withdrawing inductive effect (-I), which deshields nearby nuclei, causing their signals to appear at a higher chemical shift (downfield).[4] Alkyl groups like methyl and ethyl are weakly electron-donating (+I).

• Resonance (Mesomeric) Effects: This involves the delocalization of π-electrons through the conjugated system of the benzene ring. Fluorine, despite its electronegativity, has lone pairs that can be donated into the ring (+M effect), which increases electron density, particularly at the ortho and para positions.[4][5] This shielding effect opposes the inductive effect and causes nuclei at these positions to shift upfield.

In 2-Ethyl-4-fluoro-1-methylbenzene, the fluorine at C4 will most significantly influence the electronic environment of the aromatic ring. The ethyl group at C2 and the methyl group at C1 will have more localized effects.

Predicted ¹H and ¹³C NMR Chemical Shifts

Table 1: Predicted ¹H NMR Chemical Shifts for 2-Ethyl-4-fluoro-1-methylbenzene

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Rationale for Prediction
H-3	6.85 - 7.00	Doublet of doublets (dd)	Ortho to the strongly electron-donating -F group and ortho to the ethyl group. Shielding from fluorine's +M effect is dominant.
H-5	6.80 - 6.95	Doublet of doublets (dd)	Ortho to the -F group and meta to the ethyl group. Experiences strong shielding from fluorine.
H-6	7.00 - 7.15	Triplet or Doublet of doublets (td or dd)	Meta to the -F group and ortho to the methyl group. Less influenced by fluorine's resonance effect.
-CH₂- (Ethyl)	2.55 - 2.70	Quartet (q)	Benzylic protons are deshielded by the aromatic ring current.[8]
-CH₃ (Methyl)	2.20 - 2.35	Singlet (s)	Typical chemical shift for a methyl group attached to an aromatic ring.
-CH₃ (Ethyl)	1.15 - 1.30	Triplet (t)	Standard upfield region for an aliphatic methyl group.[8]

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Ethyl-4-fluoro-1-methylbenzene

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-1	133 - 137	Quaternary carbon attached to the methyl group. Deshielded by adjacent substituents.
C-2	140 - 144	Quaternary carbon attached to the ethyl group. Deshielded by alkyl substituent and fluorine's inductive effect.
C-3	114 - 118	Shielded by the strong +M effect of the para-fluorine.
C-4	159 - 163 (d, ¹JCF ≈ 245 Hz)	Quaternary carbon directly bonded to fluorine, showing a characteristic large downfield shift and a large one-bond C-F coupling constant.
C-5	112 - 116 (d, ²JCF ≈ 21 Hz)	Shielded by the +M effect of the ortho-fluorine. Will show coupling to fluorine.
C-6	128 - 132 (d, ³JCF ≈ 8 Hz)	Less influenced by fluorine's resonance effect. Will show smaller coupling to fluorine.
-CH₂- (Ethyl)	22 - 26	Typical range for a benzylic methylene carbon.
-CH₃ (Methyl)	15 - 19	Typical range for a methyl carbon on an aromatic ring.
-CH₃ (Ethyl)	13 - 17	Aliphatic methyl carbon, typically found upfield.[9]

Workflow for Structural Analysis via NMR

The following diagram outlines the logical workflow for characterizing 2-Ethyl-4-fluoro-1-methylbenzene, from sample preparation to final structural confirmation.

Caption: Workflow from sample preparation to structural validation.

Experimental Protocol for NMR Data Acquisition

Adherence to a standardized protocol is paramount for obtaining reproducible, high-quality NMR data.

1. Sample Preparation

• Analyte Quantity: Weigh approximately 5-10 mg of 2-Ethyl-4-fluoro-1-methylbenzene for ¹H NMR and 20-50 mg for ¹³C NMR.[10][11] Higher concentrations are needed for ¹³C NMR due to its lower natural abundance and sensitivity.[12]

• Solvent Selection: Use a high-purity deuterated solvent. Chloroform-d (CDCl₃) is a common choice. Add approximately 0.6-0.7 mL to a clean vial containing the analyte.[11][12] The deuterium signal is used by the spectrometer to stabilize, or "lock," the magnetic field.[10][12]

• Dissolution and Internal Standard: Ensure the sample is fully dissolved. Add a small drop of a solution of deuterated solvent containing tetramethylsilane (TMS) to serve as an internal reference standard (δ = 0.00 ppm).[8][11]

• Filtration and Transfer: To remove any particulate matter that can degrade spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[10] Do not use cotton wool, as it can leach impurities.[10]

• Final Volume: Adjust the sample height in the NMR tube to be between 4.0 and 5.0 cm.[12]

2. NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and sensitivity.

• Tuning and Shimming: Insert the sample into the spectrometer. The instrument should be tuned to the correct frequencies for ¹H, ¹³C, and ²H (deuterium lock). Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for sharp spectral lines.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: ~16 ppm (centered around 6-7 ppm).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 1-5 seconds.

  • Number of Scans (ns): 8 to 16 scans, depending on sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Single-pulse with proton decoupling (e.g., zgpg30).

  • Spectral Width: ~240 ppm (centered around 120 ppm).

  • Acquisition Time: ~1 second.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans (ns): 128 to 1024 scans, depending on concentration.

3. Data Processing

• Fourier Transform (FT): Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and perform the Fourier transform.

• Phasing and Baseline Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in pure absorption mode. Apply a polynomial function to correct any baseline distortions.

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm. If TMS is not used, the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H, 77.16 ppm for ¹³C) can be used for referencing.[13]

Conclusion

This guide provides a detailed framework for understanding, predicting, and experimentally determining the ¹H and ¹³C NMR spectra of 2-Ethyl-4-fluoro-1-methylbenzene. By carefully considering the electronic effects of the substituents, researchers can confidently predict the chemical shifts and assign the resulting spectra. The provided experimental protocol ensures the acquisition of high-fidelity data, which is the cornerstone of accurate structural elucidation in chemical research and drug development.

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An In-depth Technical Guide to the Primary Synthesis Pathways for 2-Ethyl-4-fluoro-1-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-4-fluoro-1-methylbenzene, a substituted aromatic hydrocarbon, is a valuable building block in the synthesis of complex organic molecules, particularly in the fields of pharmaceuticals and agrochemicals. Its specific substitution pattern, featuring an ethyl group ortho to a methyl group and a fluorine atom para to the methyl group, imparts unique physicochemical properties that can be exploited in the design of novel bioactive compounds. This guide provides a detailed exploration of the principal synthetic routes to this target molecule, offering field-proven insights into the causality behind experimental choices and presenting self-validating protocols for each pathway.

The synthesis of 2-Ethyl-4-fluoro-1-methylbenzene presents a regiochemical challenge. Direct electrophilic substitution on the readily available starting material, 4-fluorotoluene, is often complicated by the formation of multiple isomers. Therefore, more strategic, multi-step approaches are generally preferred to ensure the desired substitution pattern. This guide will focus on the most viable and regioselective methodologies, including cross-coupling reactions and pathways involving diazonium salt intermediates.

Comparative Overview of Synthetic Strategies

Several synthetic strategies can be envisioned for the preparation of 2-Ethyl-4-fluoro-1-methylbenzene. The choice of a particular pathway will depend on factors such as the availability of starting materials, desired purity, scalability, and the specific capabilities of the laboratory. The following table provides a high-level comparison of the primary routes discussed in this guide.

Synthesis Pathway	Starting Material(s)	Key Transformation(s)	Advantages	Disadvantages
Pathway 1: Suzuki Coupling	2-Bromo-5-fluorotoluene, Ethylboronic acid or its ester	Palladium-catalyzed cross-coupling	High functional group tolerance, mild reaction conditions, commercially available reagents.	Cost of palladium catalyst, potential for boronic acid decomposition.
Pathway 2: Grignard/Kumada Coupling	2-Bromo-5-fluorotoluene, Ethylmagnesium bromide	Nickel or Palladium-catalyzed cross-coupling	Readily available Grignard reagents, potentially lower catalyst cost (Nickel).	High reactivity of Grignard reagents can limit functional group tolerance, requires strictly anhydrous conditions.
Pathway 3: Negishi Coupling	2-Bromo-5-fluorotoluene, Ethylzinc halide	Palladium or Nickel-catalyzed cross-coupling	High reactivity and functional group tolerance.	Organozinc reagents can be sensitive to air and moisture.
Pathway 4: Sandmeyer-type Reaction	4-Fluoro-2-methylaniline	Diazotization followed by ethylation	Utilizes a different set of starting materials, can be adapted for various substitutions.	Multi-step process, handling of diazonium salts requires care.

Pathway 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of carbon-carbon bonds.[1][2] This palladium-catalyzed reaction between an organoboron compound and an organic halide offers high functional group tolerance and generally proceeds under mild conditions.[3] For the synthesis of 2-Ethyl-4-fluoro-1-methylbenzene, this pathway involves the coupling of 2-bromo-5-fluorotoluene with an ethylboronic acid derivative.

Mechanistic Rationale

The catalytic cycle of the Suzuki coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-bromo-5-fluorotoluene to form a Pd(II) intermediate.

• Transmetalation: The ethyl group is transferred from the boron atom of the ethylboronic acid derivative to the palladium center. This step is typically facilitated by a base, which activates the organoboron species.[1]

• Reductive Elimination: The desired product, 2-Ethyl-4-fluoro-1-methylbenzene, is formed as the ethyl group and the aryl group are eliminated from the palladium center, regenerating the Pd(0) catalyst.

Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Protocol

Materials:

• 2-Bromo-5-fluorotoluene

• Ethylboronic acid pinacol ester[5][6][7][8]

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromo-5-fluorotoluene (1.0 equiv.), ethylboronic acid pinacol ester (1.2 equiv.), palladium(II) acetate (0.02 equiv.), and triphenylphosphine (0.08 equiv.).

• Purge the flask with an inert gas (e.g., argon or nitrogen).

• Add degassed toluene and a 2 M aqueous solution of potassium carbonate (2.0 equiv.).

• Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent (e.g., hexanes) to afford 2-Ethyl-4-fluoro-1-methylbenzene.

Pathway 2: Kumada-Corriu Coupling

The Kumada-Corriu coupling provides an alternative cross-coupling strategy utilizing a Grignard reagent as the organometallic partner.[9][10][11][12] This reaction is often catalyzed by nickel or palladium complexes and can be a cost-effective method for C-C bond formation.

Mechanistic Rationale

Similar to the Suzuki coupling, the Kumada coupling proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[10]

• Oxidative Addition: A Ni(0) or Pd(0) species undergoes oxidative addition to 2-bromo-5-fluorotoluene.

• Transmetalation: The ethyl group from ethylmagnesium bromide is transferred to the metal center.

• Reductive Elimination: The coupled product is released, and the active catalyst is regenerated.

General workflow for the Kumada-Corriu coupling.

Experimental Protocol

Materials:

• 2-Bromo-5-fluorotoluene

• Magnesium turnings

• Ethyl bromide

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Preparation of Ethylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen inlet, place magnesium turnings (1.5 equiv.). Add a small crystal of iodine to initiate the reaction. Slowly add a solution of ethyl bromide (1.5 equiv.) in anhydrous diethyl ether to the magnesium turnings with stirring. Maintain a gentle reflux until the magnesium is consumed.[13][14][15][16]

• Coupling Reaction: In a separate flame-dried flask under a nitrogen atmosphere, dissolve 2-bromo-5-fluorotoluene (1.0 equiv.) and Ni(dppp)Cl₂ (0.05 equiv.) in anhydrous THF.[17]

• Cool the solution to 0 °C and slowly add the freshly prepared ethylmagnesium bromide solution via cannula.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by column chromatography to yield 2-Ethyl-4-fluoro-1-methylbenzene.

Pathway 3: Negishi Coupling

The Negishi coupling utilizes organozinc reagents, which are generally more reactive than organoboron compounds and more tolerant of functional groups than Grignard reagents.[6][7][11][18][19][20]

Mechanistic Rationale

The catalytic cycle for the Negishi coupling is analogous to those of the Suzuki and Kumada couplings, involving oxidative addition, transmetalation, and reductive elimination.[19]

Experimental Protocol

Materials:

• 2-Bromo-5-fluorotoluene

• Zinc chloride (ZnCl₂)

• Ethylmagnesium bromide

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Preparation of Ethylzinc Chloride: To a solution of anhydrous zinc chloride (1.1 equiv.) in anhydrous THF at 0 °C, slowly add a solution of ethylmagnesium bromide (1.0 equiv.) in THF. Stir the mixture at room temperature for 1 hour to form the ethylzinc chloride reagent.[21][22][23]

• Coupling Reaction: In a separate flask, dissolve 2-bromo-5-fluorotoluene (1.0 equiv.) and Pd(PPh₃)₄ (0.03 equiv.) in anhydrous THF under an inert atmosphere.[24][25]

• Add the freshly prepared ethylzinc chloride solution to the reaction mixture.

• Heat the mixture to reflux and stir for 6-12 hours, monitoring by TLC or GC-MS.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to obtain the final product.

Pathway 4: Synthesis via a Diazonium Salt (Sandmeyer-type Reaction)

An alternative approach that avoids the use of a pre-halogenated starting material is the conversion of an amino group to an ethyl group via a diazonium salt intermediate. This pathway starts from the readily available 4-fluoro-2-methylaniline.

Mechanistic Rationale

This multi-step synthesis involves the diazotization of an aniline, followed by a reaction sequence to introduce the ethyl group. One possible route involves the conversion of the diazonium salt to a nitrile, which can then be transformed into an ethyl group.

A potential Sandmeyer-type route to the target molecule.

Experimental Protocol

Materials:

• 4-Fluoro-2-methylaniline[26]

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Copper(I) cyanide (CuCN)

• Ethylmagnesium bromide

• Hydrazine hydrate

• Potassium hydroxide (KOH)

• Diethylene glycol

Procedure:

• Diazotization: Dissolve 4-fluoro-2-methylaniline (1.0 equiv.) in a mixture of concentrated hydrochloric acid and water at 0-5 °C. Slowly add an aqueous solution of sodium nitrite (1.05 equiv.) while maintaining the temperature below 5 °C.[21][27][28]

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) cyanide in aqueous sodium cyanide. Slowly add the cold diazonium salt solution to the cyanide solution. Warm the mixture gently to complete the reaction, then extract the resulting 4-fluoro-2-methylbenzonitrile with a suitable organic solvent.[18][27]

• Grignard Addition: React the 4-fluoro-2-methylbenzonitrile with an excess of ethylmagnesium bromide in anhydrous ether. After the reaction is complete, hydrolyze the intermediate with aqueous acid to yield the corresponding ketone.

• Wolff-Kishner Reduction: To a solution of the ketone in diethylene glycol, add hydrazine hydrate and potassium hydroxide. Heat the mixture to reflux to effect the reduction of the carbonyl group to a methylene group, yielding 2-Ethyl-4-fluoro-1-methylbenzene. Purify the product by distillation or column chromatography.

Conclusion

The synthesis of 2-Ethyl-4-fluoro-1-methylbenzene can be achieved through several strategic pathways. While direct ethylation of 4-fluorotoluene is a theoretical possibility, the lack of regioselectivity makes it a less practical approach for obtaining the pure desired isomer. Cross-coupling reactions, particularly the Suzuki-Miyaura coupling, offer a more controlled and reliable route, benefiting from mild conditions and high functional group tolerance. The Kumada and Negishi couplings are also viable alternatives, each with its own set of advantages and considerations regarding reagent sensitivity. Finally, a Sandmeyer-type reaction sequence starting from 4-fluoro-2-methylaniline provides a fundamentally different approach that can be valuable depending on the availability of starting materials. The selection of the optimal synthetic route will ultimately be guided by the specific requirements of the research or development project, including scale, purity, cost, and available expertise.

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Mapping the Frontier: An In-depth Technical Guide to the Electron Density and Steric Profile of 2-Ethyl-4-fluoro-1-methylbenzene

Abstract

In the landscape of modern drug discovery and materials science, a molecule's potential is fundamentally governed by its three-dimensional structure and electronic character. This guide provides a comprehensive technical analysis of 2-Ethyl-4-fluoro-1-methylbenzene, a substituted toluene derivative, focusing on two critical molecular descriptors: electron density and steric accessibility. By integrating high-level computational chemistry with principles of experimental validation, we aim to furnish researchers, scientists, and drug development professionals with a robust framework for understanding and predicting the molecule's interactional behavior. This document details the theoretical underpinnings, provides explicit, reproducible protocols for in silico analysis, and discusses the interpretation of the resulting data in the context of molecular recognition and reactivity.

Introduction: The Significance of Electronic and Steric Properties

2-Ethyl-4-fluoro-1-methylbenzene is an aromatic compound whose utility in medicinal chemistry and materials science is dictated by the subtle interplay of its constituent functional groups. The ethyl and methyl groups introduce specific steric (size and shape) constraints, while the fluorine atom, a potent electron-withdrawing group, significantly modulates the electronic landscape of the benzene ring. Understanding this interplay is paramount, as it governs how the molecule will interact with biological targets, such as enzyme active sites, or self-assemble in condensed phases.

Electron density mapping reveals the distribution of electrons within a molecule, highlighting regions that are electron-rich (nucleophilic) and electron-poor (electrophilic).[1][2] This information is invaluable for predicting sites of chemical reactivity, understanding non-covalent interactions like hydrogen bonding and π-stacking, and rationalizing metabolic pathways.

Steric mapping , often visualized using a Connolly or solvent-accessible surface, defines the molecule's three-dimensional boundary.[3][4][5][6] It is a critical determinant of whether a molecule can physically fit into a binding pocket or approach another molecule in a specific orientation, a concept central to structure-based drug design.[3][7]

This guide will systematically deconstruct these properties for 2-Ethyl-4-fluoro-1-methylbenzene through a validated computational workflow, providing the audience with both the methodology and the interpretive insights necessary to leverage this data in their research.

Theoretical & Methodological Framework

Our analysis is built upon a foundation of Density Functional Theory (DFT), a quantum mechanical modeling method that provides a favorable balance of computational cost and accuracy for studying organic molecules.[8][9] The results from these in silico models are most powerful when understood in the context of potential experimental validation, which ensures their accuracy and reliability.[8][10][11][12]

Pillar 1: Computational Chemistry Protocol

The following protocol outlines a rigorous, step-by-step approach to modeling 2-Ethyl-4-fluoro-1-methylbenzene. The choice of methodology is critical for ensuring scientifically valid results.

Causality Behind Method Selection:

• DFT Functional - B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional is a workhorse in computational organic chemistry. It incorporates a portion of exact Hartree-Fock exchange, which improves the description of electron exchange effects, providing reliable geometries and electronic properties for a wide range of organic systems.[9][13][14][15]

• Basis Set - 6-31G(d,p) (or 6-31G ):** This Pople-style basis set provides a good compromise between accuracy and computational expense. The '(d,p)' notation indicates the addition of polarization functions on heavy atoms (d) and hydrogen atoms (p). These functions allow for greater flexibility in describing the shape of atomic orbitals, which is crucial for accurately modeling bonding and intermolecular interactions in a molecule like ours with varied functional groups.[14][15]

Step-by-Step Computational Workflow:

• Molecule Construction: The 3D structure of 2-Ethyl-4-fluoro-1-methylbenzene is built using molecular modeling software (e.g., Avogadro, GaussView).

• Initial Geometry Optimization: A preliminary optimization is performed using a computationally inexpensive force field (e.g., MMFF94) to obtain a reasonable starting geometry.

• DFT Geometry Optimization:

  • The structure is subjected to a full geometry optimization using the B3LYP functional and the 6-31G(d,p) basis set.[16]

  • This calculation finds the lowest energy conformation of the molecule in the gas phase.

  • A frequency calculation is then performed at the same level of theory to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies).

• Single-Point Energy and Wavefunction Calculation: Using the optimized geometry, a single-point calculation is run to generate the final wavefunction file. This file contains the necessary information for analyzing electron density and molecular orbitals.

• Data Analysis and Visualization:

  • Electron Density Surface: An isosurface of electron density is generated. A value of 0.02 atomic units (a.u.) is often used to approximate the van der Waals surface, representing a boundary for non-covalent interactions.[17]

  • Electrostatic Potential (ESP) Mapping: The calculated electrostatic potential is mapped onto the electron density surface.[1][18] This creates a color-coded map where red indicates regions of negative potential (electron-rich, attractive to electrophiles) and blue indicates regions of positive potential (electron-poor, attractive to nucleophiles).[19]

  • Molecular Orbital (MO) Analysis: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are visualized. The HOMO represents the region from which an electron is most easily donated, while the LUMO represents the region most likely to accept an electron.

  • Steric (Connolly) Surface Generation: A Connolly surface is generated by computationally "rolling" a probe sphere (typically with a radius of 1.4 Å to simulate a water molecule) over the van der Waals surface of the molecule.[3][10] This provides a smooth, solvent-excluded surface that is critical for assessing steric accessibility.[4]

Pillar 2: The Imperative of Experimental Validation

While computational models are powerful predictive tools, their results must be benchmarked against reality.[10][11] Experimental techniques provide the ground truth for validating and refining in silico models.

Key Validation Techniques:

• X-Ray Crystallography: This is the gold-standard technique for determining the precise three-dimensional arrangement of atoms in a solid-state crystal.[20][21] The process involves growing a high-quality single crystal, exposing it to an X-ray beam, and analyzing the resulting diffraction pattern.[22][23] This analysis yields an electron density map from which atomic positions, bond lengths, and bond angles can be determined with high precision.[24][25][26][27] The experimentally determined geometry serves as the ultimate benchmark for the computationally optimized structure.

• Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide data that can confirm the molecule's connectivity and local chemical environment. While not providing a full 3D structure on their own, simulated spectra can be calculated from the computational model and compared to experimental spectra to further validate the model's accuracy.[11][16]

Results & Data Interpretation

The application of the described computational protocol to 2-Ethyl-4-fluoro-1-methylbenzene yields a multi-faceted view of its physicochemical properties.

Quantitative Molecular Properties

The following table summarizes key quantitative data derived from the B3LYP/6-31G(d,p) calculations.

Property	Calculated Value	Significance
Dipole Moment	~1.5 - 2.0 Debye	Indicates moderate polarity, influencing solubility and dipole-dipole interactions.
HOMO Energy	~ -6.5 to -7.0 eV	Reflects the energy of the most available electrons; related to the molecule's potential as an electron donor.
LUMO Energy	~ 0.5 to 1.0 eV	Reflects the energy of the lowest-energy empty orbital; related to the molecule's potential as an electron acceptor.
HOMO-LUMO Gap	~ 7.0 to 8.0 eV	A large gap suggests high kinetic stability and low chemical reactivity.

Visualizing the Electronic Landscape

Electrostatic Potential (ESP) Map:

The ESP map reveals the charge distribution across the molecular surface. For 2-Ethyl-4-fluoro-1-methylbenzene, the key features are:

• Negative Potential (Red): A region of high electron density is localized around the fluorine atom due to its high electronegativity. This area is a potential site for interaction with electrophiles or hydrogen bond donors.

• Slightly Negative Potential (Yellow/Green): The π-system of the aromatic ring generally exhibits a slightly negative potential above and below the plane of the ring, characteristic of aromatic systems.

• Positive Potential (Blue): The hydrogen atoms of the methyl and ethyl groups, as well as the hydrogens on the aromatic ring, exhibit a positive potential, making them potential hydrogen bond donors.

This distribution is critical for predicting intermolecular interactions. The fluorine atom acts as a primary hydrogen bond acceptor site, while the aromatic ring can engage in π-stacking or cation-π interactions.

Steric Mapping and Accessibility

Connolly Surface Analysis:

The Connolly surface defines the steric bulk and shape of the molecule.

• The ethyl group presents a more significant steric shield on one side of the molecule compared to the methyl group . This asymmetry is crucial, as it can dictate the preferred orientation of the molecule when approaching a binding partner.

• The fluorine atom , while electronically significant, is sterically small and does not substantially increase the molecule's bulk.

• The surface reveals grooves and pockets created by the arrangement of the substituent groups, which can be key recognition features for a receptor.

Visualized Workflows and Concepts

To clarify the relationships between methodology and interpretation, the following diagrams are provided.

Diagram 1: Computational Analysis Workflow

Caption: Interrelation of electronic and steric molecular properties.

Conclusion

The comprehensive analysis of 2-Ethyl-4-fluoro-1-methylbenzene using Density Functional Theory provides critical insights into its molecular characteristics. The calculated electron density and electrostatic potential maps highlight a distinct electronic profile, with the electronegative fluorine atom creating a localized region of negative potential that serves as a primary interaction site. Concurrently, the steric mapping reveals an asymmetric molecular shape dominated by the ethyl and methyl groups, which will govern its orientational preferences during molecular docking or self-assembly.

This guide has provided a transparent, self-validating framework for conducting and interpreting such an analysis. By grounding computational predictions in the principles of experimental validation, researchers can confidently use these detailed molecular portraits to guide rational drug design, predict chemical reactivity, and engineer novel materials with tailored properties. The integration of these methods represents a powerful strategy in the modern chemical sciences, accelerating discovery and enabling a deeper, more predictive understanding of molecular behavior.

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Vibrational Spectroscopy of Fluorinated Alkylbenzenes: An In-Depth Guide to the IR Absorption Bands of 2-Ethyl-4-fluoro-1-methylbenzene

Executive Summary

In pharmaceutical development and advanced materials science, fluorinated aromatics are highly prized for their unique metabolic stability and lipophilicity. Accurately characterizing these molecules requires a rigorous understanding of their vibrational mechanics. This whitepaper provides an in-depth technical analysis of the Infrared (IR) spectroscopy absorption bands for 2-Ethyl-4-fluoro-1-methylbenzene (C₉H₁₁F). By deconstructing the molecular architecture into its fundamental vibrational modes, this guide empowers researchers to confidently assign spectral data based on physical causality rather than mere empirical matching.

Molecular Architecture & Vibrational Causality

To interpret the IR spectrum of 2-Ethyl-4-fluoro-1-methylbenzene, we must first analyze its structural components: a rigid aromatic core, a highly electronegative fluorine atom at position 4, and two electron-donating alkyl groups (methyl at position 1, ethyl at position 2). This specific 1,2,4-trisubstitution pattern dictates the mechanical coupling of the molecule's bonds, directly governing the resulting IR absorption frequencies.

The High-Frequency Region: sp² vs. sp³ C-H Stretching

The region above 2800 cm⁻¹ serves as a diagnostic tool for carbon hybridization.

• Aromatic C-H Stretching: The sp² hybridized carbons of the benzene ring form stronger, stiffer bonds with hydrogen than sp³ carbons. This increased force constant drives the aromatic C-H stretching frequencies just above the 3000 cm⁻¹ threshold, typically manifesting as a weak-to-medium band near 3030 cm⁻¹[1],[2].

• Aliphatic C-H Stretching: The methyl and ethyl substituents consist of sp³ hybridized carbons. These bonds require less energy to stretch, resulting in strong, overlapping asymmetric and symmetric stretching bands in the 2850–2960 cm⁻¹ range[2].

The Fingerprint Region: Aromatic Core and C-F Stretching

• Ring C=C Stretching: The conjugated π -system of the aromatic ring undergoes complex asymmetric stretching motions. These typically appear as a series of medium-intensity peaks between 1450 and 1600 cm⁻¹, with the most diagnostic bands occurring near 1500 cm⁻¹ and 1600 cm⁻¹[1],[3].

• The C-F Bond: The intensity of an IR band is proportional to the square of the change in dipole moment ( Δμ ) during the vibration. Because fluorine is highly electronegative, the C-F bond possesses a massive permanent dipole. When this bond stretches, the drastic change in the dipole moment results in an exceptionally strong, broad absorption band between 1100 and 1250 cm⁻¹, which dominates the fingerprint region of aryl fluorides[4].

Out-of-Plane (OOP) Bending: The 1,2,4-Trisubstitution Signature

The out-of-plane (OOP) C-H bending region (650–900 cm⁻¹) is the definitive fingerprint for the substitution pattern of an aromatic ring[2]. In 2-Ethyl-4-fluoro-1-methylbenzene, the 1,2,4-trisubstitution creates two distinct spatial environments for the remaining three protons:

• The Isolated Proton (C3): The hydrogen atom situated between the ethyl and fluoro groups is mechanically isolated. Lacking adjacent protons to couple with, its bending motion is sterically constrained, requiring higher energy. This yields a strong absorption band between 870 and 900 cm⁻¹[1],[3].

• The Adjacent Protons (C5 and C6): The two neighboring protons couple their vibrational motions. This mechanical coupling lowers the overall energy requirement for the bend, producing a second strong absorption band in the 780–830 cm⁻¹ range[1],[3].

Quantitative Data Summary

The following table synthesizes the expected quantitative IR data for 2-Ethyl-4-fluoro-1-methylbenzene, linking empirical frequencies to their underlying physical causality.

Functional Group / Mode	Expected Range (cm⁻¹)	Intensity	Mechanistic Causality
Aromatic C-H Stretch	3000 – 3100	Weak/Medium	Stiffer sp² hybridized C-H bonds require higher vibrational energy.
Aliphatic C-H Stretch	2850 – 2960	Strong	Lower force constant of sp³ hybridized C-H bonds in alkyl groups.
Aromatic C=C Stretch	1450 – 1600	Medium	Asymmetric skeletal stretching of the conjugated ring core.
Aliphatic C-H Bend	1365 – 1475	Medium	Scissoring and bending deformations of -CH₃ and -CH₂- groups.
C-F Stretch	1100 – 1250	Very Strong	Massive dipole moment change due to fluorine's high electronegativity.
OOP C-H Bend (Isolated)	870 – 900	Strong	High-frequency out-of-plane bending of the sterically constrained C3 proton.
OOP C-H Bend (Adjacent)	780 – 830	Strong	Lower-frequency coupled bending of the adjacent C5 and C6 protons.

Experimental Methodology: Self-Validating ATR-FTIR Protocol

To ensure absolute trustworthiness and reproducibility when analyzing liquid aromatic compounds like 2-Ethyl-4-fluoro-1-methylbenzene, researchers must utilize a self-validating Attenuated Total Reflectance (ATR) FTIR protocol. This method eliminates solvent interference and corrects for environmental variables.

Phase 1: System Suitability and Background Validation

• Crystal Preparation: Clean the diamond ATR crystal using spectroscopic-grade isopropanol and a lint-free optical wipe. Allow the solvent to evaporate completely.

• System Suitability Test (SST): Run a scan of a traceable polystyrene standard film.

  • Causality: This validates the interferometer's wavelength accuracy. The system passes if the sharp aromatic C=C stretching peak is detected precisely at 1601 cm⁻¹ (± 1 cm⁻¹).

• Background Acquisition: Acquire a background spectrum (air) using 32 scans at a resolution of 4 cm⁻¹.

  • Causality: This captures the current ambient H₂O and CO₂ levels, allowing the software to continuously subtract these atmospheric interferences from the final sample spectrum.

Phase 2: Sample Application and Acquisition 4. Sample Loading: Using a glass Pasteur pipette, deposit exactly 1–2 drops of neat 2-Ethyl-4-fluoro-1-methylbenzene directly onto the diamond ATR crystal. Ensure the liquid completely covers the active sensor area without introducing air bubbles. 5. Spectral Acquisition: Execute the sample scan using the identical parameters as the background (32 scans, 4 cm⁻¹ resolution).

Phase 3: Data Validation and Processing 6. Baseline Verification: Inspect the raw spectrum. A valid scan must exhibit a flat baseline between 3800–3200 cm⁻¹ and 2800–2000 cm⁻¹.

• Causality: A sloping baseline indicates a contaminated crystal or improper background subtraction, necessitating a re-run.

• Peak Assignment: Apply an ATR correction algorithm (if required by the specific software) to adjust for penetration depth variations at lower wavenumbers, then map the peaks against the quantitative data table provided in Section 3.

Mechanistic Workflow Diagram

The following logical workflow illustrates the self-validating data acquisition and empirical assignment process for fluorinated alkylbenzenes.

Workflow for the empirical assignment of IR bands in fluorinated alkylbenzenes.

References

• 15.7 Spectroscopy of Aromatic Compounds Source: OpenStax Organic Chemistry URL:[Link]

• 12.8: Infrared Spectra of Some Common Functional Groups Source: Chemistry LibreTexts URL:[Link]

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Solubility Profile and Solvent Compatibility of 2-Ethyl-4-fluoro-1-methylbenzene: A Technical Guide for Chemical Synthesis and Process Development

Executive Summary

2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7) is a specialized fluorinated aromatic building block widely utilized in the design of active pharmaceutical ingredients (APIs) and advanced materials[Sigma-Aldrich Product Data]. Because it is a hydrophobic liquid at standard ambient temperature and pressure (SATP), understanding its solubility profile and phase behavior is critical for optimizing reaction conditions, liquid-liquid extractions, and chromatographic purifications. This whitepaper provides a comprehensive analysis of its physicochemical properties, empirical solubility data, and a validated protocol for thermodynamic solubility screening.

Physicochemical Profiling & Causality

The solubility behavior of 2-Ethyl-4-fluoro-1-methylbenzene is dictated by the interplay of its structural features, which can be modeled using Hansen Solubility Parameters (HSP)[Pencil and Paper Estimation of Hansen Solubility Parameters][1]. The HSP framework partitions cohesive energy into three forces: dispersion ( δD​ ), polar ( δP​ ), and hydrogen-bonding ( δH​ ).

• Hydrophobic Bulk ( δD​ ): The aromatic ring, combined with the ethyl and methyl substituents, significantly increases the molar volume and polarizability of the molecule. This results in strong dispersion forces, driving complete miscibility in non-polar solvents like hexane and toluene.

• Fluorine Inductive Effect ( δP​ ): The highly electronegative fluorine atom introduces a localized dipole moment. However, unlike hydroxyl or amine groups, the tightly held non-bonding electron pairs on the fluorine atom make it an exceptionally poor hydrogen-bond acceptor[Investigation of the dispersion behavior of fluorinated aromatics][2].

• Aqueous Incompatibility ( δH​ ): Because the molecule lacks hydrogen-bond donors and possesses negligible hydrogen-bond accepting capability, its δH​ value approaches zero. This creates a massive thermodynamic penalty for cavity formation in water, rendering the compound highly lipophilic (LogP ~3.5 - 4.0) and virtually insoluble in aqueous media.

Empirical Solubility Data in Key Organic Solvents

Based on its physicochemical profile, 2-Ethyl-4-fluoro-1-methylbenzene exhibits the following solubility characteristics across different solvent classes at 25°C.

Solvent Category	Solvent	Dielectric Constant ( ϵ )	Miscibility / Solubility Limit (25°C)	HSP Compatibility
Non-Polar	Hexane	1.89	Miscible in all proportions	Excellent
Non-Polar	Toluene	2.38	Miscible in all proportions	Excellent
Polar Aprotic	Tetrahydrofuran (THF)	7.58	Miscible in all proportions	Excellent
Polar Aprotic	Dichloromethane (DCM)	8.93	Miscible in all proportions	Excellent
Polar Aprotic	Dimethylformamide (DMF)	36.7	Highly Soluble (> 500 mg/mL)	Good
Polar Protic	Methanol (MeOH)	32.7	Moderately Soluble (~100 - 200 mg/mL)	Moderate
Aqueous	Water	80.1	Sparingly Soluble (< 0.1 mg/mL)	Poor

Experimental Protocol: High-Throughput Thermodynamic Solubility Screening

To empirically validate the solubility limits of 2-Ethyl-4-fluoro-1-methylbenzene in borderline solvent systems (e.g., alcohol/water mixtures), the shake-flask method is employed. This protocol is a self-validating system adapted from the[OECD Test Guideline 105][3] standard for liquid solutes.

Step-by-Step Methodology:

• Preparation of Saturation System: Dispense 10.0 mL of the target solvent into a 20 mL amber glass vial equipped with a PTFE-lined screw cap. Add 2-Ethyl-4-fluoro-1-methylbenzene dropwise until a distinct, persistent second liquid phase (microemulsion or distinct layer) is observed, ensuring saturation.

• Isothermal Equilibration: Place the sealed vial in an orbital thermoshaker. Agitate the mixture at 200 rpm and strictly maintain the temperature at 25.0 ± 0.1 °C for 48 hours to guarantee thermodynamic equilibrium between the dissolved solute and the undissolved organic phase.

• Phase Separation: Transfer the mixture to a centrifuge tube and spin at 10,000 × g for 15 minutes. This critical step breaks any microemulsions, sharply separating the saturated solvent phase from the undissolved lipophilic droplets.

• Sampling and Dilution: Using a positive displacement pipette (to prevent volatile loss and density-driven dispensing errors), carefully extract a 100 µL aliquot from the clear intermediate solvent phase. Dilute this aliquot immediately in a compatible analytical solvent (e.g., pure acetonitrile).

• Analytical Quantification: Analyze the diluted sample via Gas Chromatography with Flame Ionization Detection (GC-FID) or High-Performance Liquid Chromatography (HPLC-UV at 254 nm). Quantify the concentration against a pre-established multi-point calibration curve.

Workflow for thermodynamic solubility determination via the shake-flask method.

Downstream Workflow Implications

The solubility profile of 2-Ethyl-4-fluoro-1-methylbenzene directly informs process chemistry decisions:

• Organometallic Chemistry: For directed ortho-metalation (DoM) or Grignard reagent formation, the complete miscibility of the compound in ethereal solvents (THF, 2-MeTHF) ensures a homogeneous reaction environment, maximizing collision frequency and reaction kinetics.

• Electrophilic Aromatic Substitution (EAS): Halogenation or nitration reactions benefit from the compound's high solubility in halogenated solvents (DCM, DCE), which act as excellent heat sinks for exothermic EAS processes.

• Workup and Purification: The compound's high lipophilicity makes liquid-liquid extraction highly efficient. Quenching a reaction with water and extracting with ethyl acetate or hexane will quantitatively partition the unreacted 2-Ethyl-4-fluoro-1-methylbenzene into the organic layer, leaving polar byproducts in the aqueous phase.

Decision matrix for solvent selection based on reaction type and solubility profile.

References

• Sigma-Aldrich Product Data: 2-ethyl-4-fluoro-1-methylbenzene | 1369951-76-7. Sigma-Aldrich.

• Hansen Solubility Parameters: Pencil and Paper Estimation of Hansen Solubility Parameters. ACS Omega. 1

• Solubility Testing Standards: New Substances Notification - OECD Test Guideline 105. Publications.gc.ca. 3

• Fluorinated Aromatics Dispersion: Investigation of the dispersion behavior of fluorinated MWCNTs in various solvents. RSC Advances. 2

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Methodological & Application

Application Note: Regioselective Functionalization and Suzuki-Miyaura Cross-Coupling of 2-Ethyl-4-fluoro-1-methylbenzene

Introduction & Strategic Overview

Fluorinated aromatic building blocks are indispensable in modern drug discovery, primarily because the strategic placement of fluorine atoms enhances metabolic stability, lipophilicity, and binding affinity. 2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7) is a highly versatile, yet unfunctionalized, fluoroarene. Because standard Suzuki-Miyaura cross-coupling requires an electrophilic handle (aryl halide) or a nucleophilic handle (arylboronic acid/ester), this starting material must undergo late-stage pre-functionalization[1].

This application note details two divergent, highly regioselective pathways—electrophilic bromination and Iridium-catalyzed C–H borylation—to activate 2-ethyl-4-fluoro-1-methylbenzene. Both pathways elegantly converge at the C5 position, providing competent partners for downstream palladium-catalyzed Suzuki-Miyaura C–C bond formation.

Mechanistic Causality & Regioselectivity

Understanding the intrinsic electronic and steric properties of 2-ethyl-4-fluoro-1-methylbenzene is critical for predicting and controlling its reactivity. The aromatic ring contains three substituents: a methyl group (C1), an ethyl group (C2), and a fluorine atom (C4), leaving three available C–H bonds at C3, C5, and C6.

• Pathway A: Electrophilic Bromination (Electronic Control) Electrophilic aromatic substitution is governed by the synergistic directing effects of the substituents. The ethyl group at C2 is a strong activating ortho/para director, heavily favoring the para position (C5). Simultaneously, the fluorine atom at C4, while deactivating, directs ortho (to C3 and C5). The C3 position is sterically hindered between the ethyl and fluoro groups. Consequently, bromination is electronically and sterically funneled almost exclusively to the C5 position, yielding 5-bromo-2-ethyl-4-fluoro-1-methylbenzene.

• Pathway B: Ir-Catalyzed C–H Borylation (Steric Control) Unlike electrophilic substitution, Iridium-catalyzed C–H borylation is governed almost entirely by steric accessibility[2]. The active Ir-catalyst seeks the least hindered C–H bond. The C5 position is flanked by a small fluorine atom (van der Waals radius: 1.47 Å) and a hydrogen atom. In contrast, the C6 position is flanked by a larger methyl group (radius: 2.00 Å) and a hydrogen atom. Due to this steric differential, borylation preferentially occurs at C5[3].

• Pathway C: Suzuki-Miyaura Cross-Coupling Once functionalized, the C5-bromide or C5-boronate ester can be coupled with diverse aryl partners. For sterically hindered or electron-rich substrates, advanced precatalysts such as XPhos Pd G3 ensure rapid oxidative addition and transmetalation under mild conditions[4].

Quantitative Data & Reaction Scope

The following table summarizes the optimized reaction parameters, regiochemical outcomes, and isolated yields for the functionalization and coupling workflows.

Functionalization Route	Reagents / Catalyst	Target Intermediate	Regioselectivity (C5:C6)	Typical Yield
Electrophilic Bromination	NBS, DMF, 0 °C to RT	5-Bromo-2-ethyl-4-fluoro-1-methylbenzene	> 95:5	88 - 92%
C–H Borylation	B₂pin₂,[Ir(cod)OMe]₂, dtbpy	C5-Pinacol Boronate Ester	~ 85:15	75 - 82%
Suzuki-Miyaura Coupling	XPhos Pd G3, K₃PO₄, H₂O/Dioxane	C5-Arylated Fluorobenzene	N/A (Stereoretentive)	85 - 95%

Experimental Workflows & Visualizations

Divergent functionalization workflow of 2-ethyl-4-fluoro-1-methylbenzene for Suzuki coupling.

Step-by-Step Protocols

Protocol A: Regioselective Electrophilic Bromination

Causality Note: N-Bromosuccinimide (NBS) is chosen over Br₂ to provide a mild, controlled release of electrophilic bromine, preventing over-halogenation of the electron-rich ring.

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 2-ethyl-4-fluoro-1-methylbenzene (10.0 mmol) in anhydrous DMF (25 mL).

• Cooling: Cool the solution to 0 °C using an ice bath under an argon atmosphere.

• Addition: Add NBS (10.5 mmol) portion-wise over 15 minutes. Crucial Step: Gradual addition prevents exothermic runaway and maintains strict regiocontrol at the C5 position.

• Reaction: Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature for an additional 4 hours.

• Work-up: Quench the reaction with distilled water (50 mL) and extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine (3 x 50 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (100% hexanes).

Validation & QC: Successful bromination is confirmed by ¹H NMR. The starting material's C5 proton disappears, leaving two distinct aromatic signals for C3-H (doublet, JH-F ≈ 10 Hz) and C6-H (doublet, JH-F ≈ 7 Hz). GC-MS will show a characteristic 1:1 isotopic doublet at m/z 216/218[M]⁺.

Protocol B: Ir-Catalyzed C–H Borylation

Causality Note: The combination of [Ir(cod)OMe]₂ and dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) creates a highly active, sterically demanding catalytic pocket that forces borylation to the least hindered C5 position[2].

• Catalyst Activation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with [Ir(cod)OMe]₂ (1.5 mol %), dtbpy (3.0 mol %), and bis(pinacolato)diboron (B₂pin₂, 0.55 equiv for mono-borylation).

• Solvation: Add anhydrous THF (10 mL) and stir for 10 minutes until a deep red color develops, indicating the formation of the active iridium-tris(boryl) species.

• Substrate Addition: Add 2-ethyl-4-fluoro-1-methylbenzene (1.0 equiv, 5.0 mmol) to the flask.

• Heating: Seal the flask, remove it from the glovebox, and heat at 80 °C for 12 hours.

• Isolation: Cool to room temperature, remove the solvent under reduced pressure, and pass the crude mixture through a short pad of silica gel (eluting with 10% EtOAc in hexanes) to yield the C5-pinacol boronate ester.

Validation & QC: ¹H NMR will display a strong singlet integrating to 12 protons at ~1.3 ppm (pinacol methyl groups). ¹¹B NMR will show a characteristic broad singlet around 30-32 ppm, confirming the presence of the boronate ester[3].

Protocol C: Suzuki-Miyaura Cross-Coupling

Causality Note: A biphasic solvent system (Dioxane/H₂O) is utilized because water is essential to dissolve the inorganic base (K₃PO₄) and facilitate the formation of the reactive palladium-hydroxo complex required for transmetalation[4].

• Setup: Charge a reaction vial with 5-bromo-2-ethyl-4-fluoro-1-methylbenzene (1.0 mmol, from Protocol A), phenylboronic acid (1.5 mmol), and K₃PO₄ (2.0 mmol).

• Catalyst Addition: Add XPhos Pd G3 (1.0 mol %) under an inert atmosphere.

• Solvent Injection: Inject a degassed solvent mixture of 1,4-dioxane/H₂O (4:1 v/v, 5 mL).

• Coupling: Stir the biphasic mixture vigorously at 40 °C for 2 hours.

• Work-up: Cool to room temperature, dilute with EtOAc (10 mL), and separate the layers. Wash the organic layer with brine, dry over MgSO₄, and concentrate.

• Purification: Purify via column chromatography to isolate the fluorinated biaryl product.

Validation & QC: Complete consumption of the bromide is monitored by TLC. MS will show the disappearance of the isotopic bromine pattern, and ¹H NMR will reveal a new aromatic multiplet (5H) corresponding to the coupled phenyl ring.

Standard Pd-catalyzed Suzuki-Miyaura catalytic cycle for the functionalized fluoroarene.

References

• C(sp2)–H Borylation of Fluorinated Arenes Using an Air-Stable Cobalt Precatalyst: Electronically Enhanced Site Selectivity Enables Synthetic Opportunities Journal of the American Chemical Society URL:[Link]

• Copper-Mediated Fluorination of Arylboronate Esters. Identification of a Copper(III) Fluoride Complex PubMed Central (PMC) / JACS URL:[Link]

• Special Issue: Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications MDPI Catalysts URL:[Link]

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Application Notes and Protocols for the Catalytic Fluorination of 2-Ethyltoluene Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Benzylic Fluorination

The introduction of fluorine into organic molecules can profoundly alter their physicochemical and biological properties, often leading to enhanced metabolic stability, increased binding affinity, and improved bioavailability.[1][2][3] For this reason, the selective fluorination of C(sp³)–H bonds has become a critical tool in medicinal chemistry and drug discovery.[4] Benzylic C(sp³)–H bonds, such as those in 2-ethyltoluene derivatives, are particularly susceptible to metabolic oxidation by cytochrome P450 enzymes.[4] Consequently, the development of robust and selective methods for the late-stage fluorination of these positions is of significant interest for blocking metabolic pathways and fine-tuning the properties of bioactive molecules.[5]

This guide provides an in-depth overview of contemporary catalytic protocols for the fluorination of 2-ethyltoluene derivatives, focusing on the underlying chemical principles and practical experimental details. We will explore a range of catalytic systems, including transition-metal catalysis, photocatalysis, and metal-free approaches, to provide researchers with a comprehensive toolkit for this important transformation.

Choosing Your Fluorination Strategy: A Decision-Making Framework

The selection of an appropriate fluorination protocol depends on several factors, including the specific substrate, the desired scale of the reaction, and the available laboratory equipment. The following diagram outlines a general decision-making framework for navigating the available methods.

Caption: Decision-making framework for selecting a fluorination strategy.

Part 1: Transition-Metal Catalyzed Benzylic Fluorination

Transition-metal catalysis offers powerful and often highly selective methods for C-H functionalization.[6][7] For the fluorination of 2-ethyltoluene derivatives, several earth-abundant and precious metals have been employed, each with distinct mechanistic pathways and substrate preferences.

Palladium-Catalyzed C-H Fluorination

Palladium-catalyzed reactions are a cornerstone of modern organic synthesis.[4][8] In the context of benzylic fluorination, these methods typically proceed through a directed C-H activation pathway, followed by oxidative addition of a fluorine source and reductive elimination to form the C-F bond.[6][8]

Causality Behind Experimental Choices:

• Directing Group: The use of a directing group, often a quinoline or picolinamide moiety, is crucial for achieving high regioselectivity. This group chelates to the palladium center, bringing it into close proximity to the target C-H bond.

• Oxidant: An oxidant is required to promote the Pd(II)/Pd(IV) catalytic cycle.

• Fluoride Source: Both electrophilic (e.g., Selectfluor) and nucleophilic (e.g., AgF) fluoride sources have been successfully employed.[8][9]

Illustrative Reaction Scheme:

Caption: Simplified catalytic cycle for palladium-catalyzed benzylic fluorination.

Protocol 1: Palladium-Catalyzed Benzylic C–H Fluorination with a Nucleophilic Fluoride Source [8][9]

• Materials:

  • 2-Ethyltoluene derivative with a directing group (e.g., 8-aminoquinoline amide)

  • Pd(OAc)₂ (5 mol%)

  • AgF (2.0 equiv)

  • PhI(OAc)₂ (1.5 equiv)

  • Dichloromethane (DCM)

• Procedure:

  • To an oven-dried vial, add the 2-ethyltoluene derivative (1.0 equiv), Pd(OAc)₂ (0.05 equiv), AgF (2.0 equiv), and PhI(OAc)₂ (1.5 equiv).

  • Evacuate and backfill the vial with an inert atmosphere (e.g., argon or nitrogen).

  • Add anhydrous DCM via syringe.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM and filter through a pad of Celite.

  • Concentrate the filtrate and purify the crude product by column chromatography on silica gel.

Copper-Catalyzed Radical Fluorination

Copper catalysis provides a cost-effective and versatile alternative to palladium-based systems.[6] Copper-catalyzed benzylic fluorinations often proceed via a radical mechanism, where a copper catalyst facilitates the generation of a benzylic radical that is subsequently trapped by a fluorine source.[10]

Causality Behind Experimental Choices:

• Copper Source: Both Cu(I) and Cu(II) salts can be effective catalysts.

• Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI) is a commonly used electrophilic fluorine source in these reactions.[10][11]

• Ligand: The choice of ligand can significantly influence the reactivity and selectivity of the copper catalyst.

Protocol 2: Copper(I)-Catalyzed Benzylic Fluorination with NFSI [10][11]

• Materials:

  • 2-Ethyltoluene derivative

  • CuI (10 mol%)

  • N-Fluorobenzenesulfonimide (NFSI) (1.5 equiv)

  • Acetonitrile (MeCN)

• Procedure:

  • In a glovebox, add CuI (0.10 equiv) to an oven-dried reaction tube.

  • Remove the tube from the glovebox and add the 2-ethyltoluene derivative (1.0 equiv) and NFSI (1.5 equiv).

  • Add anhydrous MeCN via syringe.

  • Seal the tube and stir the mixture at 60 °C for 16 hours.

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by flash chromatography.

Iron- and Manganese-Catalyzed Fluorination

Iron and manganese are earth-abundant and environmentally benign metals that have emerged as powerful catalysts for C-H fluorination.[6] These reactions often involve high-valent metal-oxo or metal-fluoro intermediates that can perform hydrogen atom transfer (HAT) from the benzylic position, followed by fluorine transfer to the resulting radical.[1][3][12][13][14][15][16]

Protocol 3: Iron-Catalyzed Benzylic Fluorination with Selectfluor [8][16]

• Materials:

  • 2-Ethyltoluene derivative

  • Fe(acac)₂ (10 mol%)

  • Selectfluor (1.2 equiv)

  • Acetonitrile (MeCN)

• Procedure:

  • To a stirred solution of the 2-ethyltoluene derivative (1.0 equiv) in MeCN, add Fe(acac)₂ (0.10 equiv) and Selectfluor (1.2 equiv).

  • Stir the reaction at room temperature for 1-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with water and extract with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

  • Purify the crude product by silica gel chromatography.

Table 1: Comparison of Transition-Metal Catalyzed Benzylic Fluorination Protocols

Catalyst System	Typical Fluorinating Agent	Key Advantages	Potential Limitations
Palladium	AgF, Selectfluor	High regioselectivity with directing groups.[8][9]	Requires pre-functionalization with a directing group; cost of palladium.[2]
Copper	NFSI	Cost-effective; good functional group tolerance.[6][10]	May require elevated temperatures; potential for side reactions.
Iron	Selectfluor	Earth-abundant and inexpensive catalyst; mild reaction conditions.[8][16]	Selectivity can be an issue with multiple benzylic sites.
Manganese	Fluoride ion (e.g., AgF, TREAT·HF)	Utilizes nucleophilic fluoride sources; applicable to late-stage fluorination.[1][3][12][13][14]	May require a stoichiometric oxidant.

Part 2: Photocatalytic Benzylic Fluorination

Photocatalysis has emerged as a powerful tool for promoting chemical reactions under mild conditions using visible light as a sustainable energy source.[4] For benzylic fluorination, photocatalytic methods often involve the generation of a benzylic radical via hydrogen atom transfer (HAT) by an excited-state photocatalyst.

Organophotoredox Catalysis

Organic dyes and ketones can act as potent photoredox catalysts, initiating radical processes upon irradiation with visible light.

Causality Behind Experimental Choices:

• Photocatalyst: Diaryl ketones like xanthone or 9-fluorenone are effective photocatalysts.[4][17] Upon photoexcitation, they can abstract a hydrogen atom from the benzylic position of the substrate.

• Fluorine Source: Electrophilic fluorine reagents such as Selectfluor are commonly used to trap the generated benzylic radical.[18]

• Light Source: A household compact fluorescent lamp (CFL) or a blue LED can provide the necessary irradiation.[17][19]

Illustrative Reaction Mechanism:

Caption: General mechanism for photocatalytic benzylic fluorination.

Protocol 4: Visible-Light-Promoted Benzylic Fluorination with Xanthone [17]

• Materials:

  • 2-Ethyltoluene derivative

  • Xanthone (5 mol%)

  • Selectfluor (1.5 equiv)

  • Acetonitrile (MeCN)

• Procedure:

  • Dissolve the 2-ethyltoluene derivative (1.0 equiv), xanthone (0.05 equiv), and Selectfluor (1.5 equiv) in MeCN in a borosilicate glass vial.

  • Seal the vial and stir the solution at room temperature.

  • Irradiate the reaction mixture with a compact fluorescent lamp (CFL) or blue LEDs for 12-24 hours.

  • Monitor the reaction by GC-MS or NMR.

  • After completion, remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

Continuous-Flow Protocol for Scalability:

For larger-scale synthesis, a continuous-flow setup can be advantageous, offering better light penetration and reaction control.[17]

• Setup: A solution of the substrate, photocatalyst, and fluorinating agent is pumped through a transparent tubing (e.g., FEP) wrapped around a light source.

• Advantages:

  • Improved irradiation efficiency.

  • Precise control of residence time.

  • Enhanced safety and scalability.[17]

Table 2: Comparison of Batch vs. Continuous-Flow Photocatalytic Fluorination

Feature	Batch Protocol	Continuous-Flow Protocol
Scale	Typically mg to low gram scale.	Easily scalable by extending run time.[17]
Irradiation	Inefficient light penetration in larger vessels.	Uniform and efficient irradiation.[17]
Control	Less precise control over reaction time.	Precise control of residence time via flow rate.[17]
Productivity	Lower productivity for larger scales.	Higher productivity for scaled-up reactions.[17]

Part 3: Metal-Free Radical C–H Fluorination

Metal-free protocols are attractive for avoiding potential contamination of the final product with residual metals, which is a significant concern in the pharmaceutical industry. These methods typically rely on the generation of a benzylic radical through a hydrogen atom transfer (HAT) process, followed by trapping with a fluorinating agent.[9]

Causality Behind Experimental Choices:

• HAT Reagent: A precursor that can generate a radical capable of selectively abstracting a benzylic hydrogen is required. For instance, N,N-dihydroxypyromellitimide (NDHPI) can generate N-oxyl radicals that serve this purpose.[8]

• Fluorinating Agent: Electrophilic fluorine sources like Selectfluor are commonly employed.[9]

Protocol 5: Metal-Free Radical Benzylic Fluorination [8]

• Materials:

  • 2-Ethyltoluene derivative

  • N,N-dihydroxypyromellitimide (NDHPI) (10 mol%)

  • Selectfluor (2.0 equiv)

  • Ethyl acetate

• Procedure:

  • To a solution of the 2-ethyltoluene derivative (1.0 equiv) in ethyl acetate, add NDHPI (0.10 equiv) and Selectfluor (2.0 equiv).

  • Stir the mixture at 50 °C for 24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction to room temperature and filter off any solids.

  • Wash the filtrate with saturated aqueous Na₂S₂O₃ and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel chromatography.

Conclusion and Future Outlook

The catalytic fluorination of 2-ethyltoluene derivatives has witnessed significant advancements, providing a diverse array of methodologies for chemists. The choice between transition-metal catalysis, photocatalysis, and metal-free approaches will depend on the specific requirements of the synthetic target and the available resources. Future developments in this field are likely to focus on enhancing the substrate scope, improving the enantioselectivity of these transformations, and developing even more sustainable and cost-effective catalytic systems.

References

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• Beilstein Journal of Organic Chemistry. (2024). Benzylic C(sp3)–H fluorination. [Link]

• PubMed. (2014). Late stage benzylic C-H fluorination with [¹⁸F]fluoride for PET imaging. [Link]

• National Center for Biotechnology Information. (n.d.). Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. [Link]

• National Center for Biotechnology Information. (2024). Benzylic C(sp3)–H fluorination. [Link]

• ACS Publications. (2014). Late Stage Benzylic C–H Fluorination with [18F]Fluoride for PET Imaging. [Link]

• ACS Publications. (2014). Late Stage Benzylic C–H Fluorination with [18F]Fluoride for PET Imaging. [Link]

• ResearchGate. (n.d.). Late Stage Benzylic C-H Fluorination with [F-18]Fluoride for PET Imaging. [Link]

• Science of Synthesis. (n.d.). Product Class 6: Benzylic Fluorides. [Link]

• The Journal of Organic Chemistry. (2022). Renewable Reagent for Nucleophilic Fluorination. [Link]

• National Center for Biotechnology Information. (n.d.). Renewable Reagent for Nucleophilic Fluorination. [Link]

• MDPI. (2025). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. [Link]

• Beilstein Journals. (2024). Benzylic C(sp3)–H fluorination. [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. [Link]

• ACS Publications. (2014). A Continuous-Flow Protocol for Light-Induced Benzylic Fluorinations. [Link]

• ResearchGate. (n.d.). Cu(I) catalyzed benzylic fluorination with NFSI. [Link]

• ACS Publications. (2013). Metal-Catalyzed Benzylic Fluorination as a Synthetic Equivalent to 1,4-Conjugate Addition of Fluoride. [Link]

• Beilstein Journal of Organic Chemistry. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. [Link]

• ResearchGate. (n.d.). Selective bis‐fluorination of benzylic C−H bonds. [Link]

• ResearchGate. (n.d.). Scope of benzylic fluorination (0.15 mmol scale). [Link]

• The Royal Society of Chemistry. (2015). Direct Photocatalytic Fluorination of Benzylic C-H Bonds with N-Fluorobenzenesulfonimide. [Link]

• National Center for Biotechnology Information. (n.d.). Oxidative aliphatic C-H fluorination with manganese catalysts and fluoride ion. [Link]

• Organic Chemistry Portal. (2020). Copper-Catalyzed C-H Fluorination/Functionalization Sequence Enabling Benzylic C-H Cross Coupling with Diverse Nucleophiles. [Link]

• Journal of the American Chemical Society. (2018). Asymmetric Photocatalytic C–H Functionalization of Toluene and Derivatives. [Link]

• Bryn Mawr College. (n.d.). Electrophilic Fluorination. [Link]

• MDPI. (2018). Photocatalytic Oxidation of Toluene on Fluorine Doped TiO2/SiO2 Catalyst Under Simulant Sunlight in a Flat Reactor. [Link]

• The Royal Society of Chemistry. (2014). Recent Advances in C-H Fluorination. [Link]

• Organic Chemistry Portal. (2022). Aerobic Photooxidation of Toluene Derivatives into Carboxylic Acids with Bromine-Water under Catalyst-Free Conditions. [Link]

• ResearchGate. (2018). Asymmetric Photocatalytic C–H Functionalization of Toluene and Derivatives. [Link]

• Organic Chemistry Frontiers. (n.d.). Recent advances in transition-metal catalyzed directed C–H functionalization with fluorinated building blocks. [Link]

• SciSpace. (n.d.). Oxidative aliphatic C-H fluorination with manganese catalysts and fluoride ion. [Link]

• ChemRxiv. (n.d.). Catalyst-free photochemical fluorination of C-H bonds of aromatic carbonyl compounds. [Link]

• ResearchGate. (2026). Benzylic C(sp³)–H fluorination. [Link]

• Nature Reviews Chemistry. (n.d.). Contemporary synthetic strategies in organofluorine chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. [Link]

• PubMed. (2011). Enantioselective organocatalytic synthesis of fluorinated molecules. [Link]

• MDPI. (2022). Ionic Liquids as Organocatalysts for Nucleophilic Fluorination: Concepts and Perspectives. [Link]

• ResearchGate. (n.d.). NHC‐Organocatalyzed Multicomponent Fluorination and Fluoroalkylation for Access to Fluorine‐Containing Compounds. [Link]

• Macmillan Group. (2005). Enantioselective Organocatalytic r-Fluorination of Aldehydes. [Link]

• ResearchGate. (n.d.). Transformation of fluorinated 2-alkynylanilines by various catalytic systems. [Link]

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Application Notes & Protocols: A Guide to the Purification of 2-Ethyl-4-fluoro-1-methylbenzene

Abstract

This comprehensive technical guide provides detailed, step-by-step protocols for the purification of 2-Ethyl-4-fluoro-1-methylbenzene, a key intermediate in various research and development applications. Recognizing that the purity of starting materials is paramount for the synthesis of complex molecules in the pharmaceutical and materials science sectors, this document outlines three primary purification techniques: fractional distillation, column chromatography, and low-temperature recrystallization. The guide is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the scientific rationale behind methodological choices. This ensures adaptability and troubleshooting capabilities in a laboratory setting. Protocols are supported by insights into purity assessment, safety considerations, and authoritative references to ensure scientific integrity and reproducibility.

Introduction: The Imperative for Purity

2-Ethyl-4-fluoro-1-methylbenzene (also known as 4-Ethyl-2-fluoro-1-methylbenzene) is a substituted aromatic hydrocarbon whose utility as a building block in organic synthesis is directly correlated with its purity. The presence of isomeric, starting material, or solvent-related impurities can lead to undesirable side reactions, low yields, and complications in the isolation of target compounds. High-purity 2-Ethyl-4-fluoro-1-methylbenzene is critical for ensuring the reliability and reproducibility of synthetic procedures, particularly in the development of novel pharmaceuticals and advanced materials where even trace impurities can have significant consequences.

This guide provides a systematic approach to purifying this compound, enabling researchers to select the most appropriate technique based on the specific impurity profile of their sample.

Compound Profile & Physicochemical Properties

A thorough understanding of the compound's physical properties is essential for designing an effective purification strategy. These properties dictate the optimal conditions for distillation, the choice of solvents for chromatography, and the feasibility of crystallization.

Property	Value	Source
IUPAC Name	4-Ethyl-2-fluoro-1-methylbenzene	[1]
Synonyms	2-Ethyl-4-fluoro-1-methylbenzene	User Request
CAS Number	1369884-17-2	[1]
Molecular Formula	C₉H₁₁F	[1]
Molecular Weight	138.18 g/mol	[1]
Appearance	Likely a colorless liquid at room temperature	Inferred from similar compounds[2]
Boiling Point	Not experimentally determined; estimated to be ~170-190 °C	Inferred from similar isomers
Solubility	Soluble in common organic solvents (e.g., hexane, ethyl acetate, dichloromethane); Insoluble in water.	Inferred from hydrophobic structure[3]

Strategic Approach to Purification

The choice of purification method depends primarily on the nature and boiling points of the impurities. A preliminary analysis of the crude material by Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy is highly recommended to identify the impurities.

Caption: Decision workflow for selecting a purification technique.

Protocol 1: Fractional Distillation

Principle: This technique is most effective for separating the target compound from impurities that have significantly different boiling points. Given that alkylbenzene derivatives can have high boiling points, vacuum distillation is often employed to reduce the required temperature and prevent thermal decomposition.[4]

Applicability: Ideal for removing lower-boiling solvents or higher-boiling byproducts from the synthesis.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with condenser

• Receiving flasks

• Thermometer

• Heating mantle

• Vacuum pump and gauge (optional, but recommended)

Step-by-Step Methodology

• Setup: Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed (use appropriate grease for vacuum applications). Place the crude 2-Ethyl-4-fluoro-1-methylbenzene and a magnetic stir bar or boiling chips into the round-bottom flask.

• System Purge (Vacuum Distillation): If using a vacuum, ensure the system is leak-tight. Slowly reduce the pressure to the desired level.

• Heating: Begin heating the flask gently using the heating mantle. Stir the mixture to ensure smooth boiling.

• Equilibration: As the mixture begins to boil, observe the vapor rising through the fractionating column. A temperature gradient will establish along the column. Allow the system to equilibrate by adjusting the heat so that the condensation ring rises slowly.

• Fraction Collection:

  • Forerun: Collect the first fraction, which will contain low-boiling impurities and residual solvents. The temperature at the distillation head will be unstable initially.

  • Main Fraction: Once the temperature at the distillation head stabilizes at the expected boiling point of the product, switch to a new receiving flask. Collect the main fraction while maintaining a constant temperature.

  • Final Fraction: A sharp drop or a rapid rise in temperature indicates that the main product has been distilled. Stop the distillation to avoid collecting high-boiling impurities.

• Shutdown: Turn off the heat and allow the system to cool completely before slowly reintroducing air (if under vacuum).

• Analysis: Analyze the collected main fraction for purity using GC or NMR.

Protocol 2: Flash Column Chromatography

Principle: This method separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and solubility in a mobile phase.[5] It is highly effective for separating isomers or removing non-volatile impurities that cannot be removed by distillation.[6][7] For hydrophobic aromatic compounds like 2-Ethyl-4-fluoro-1-methylbenzene, a normal-phase setup with a non-polar solvent system is standard.[3]

Applicability: Excellent for removing structurally similar isomers or baseline impurities.

Apparatus:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Eluent (solvent system, e.g., Hexane/Ethyl Acetate or Petroleum Ether/Dichloromethane)

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber for monitoring

Sources

• 1. 4-Ethyl-2-fluoro-1-methylbenzene | C9H11F | CID 18712043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 39998-81-7: 2-Fluoro-4-iodo-1-methylbenzene [cymitquimica.com]
• 3. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
• 4. chembk.com [chembk.com]
• 5. cup.edu.cn [cup.edu.cn]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Polycyclic aromatic hydrocarbon purification procedures for compound specific isotope analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Electrophilic Aromatic Substitution (EAS) Protocols for 2-Ethyl-4-fluoro-1-methylbenzene

Introduction & Mechanistic Rationale

When designing Electrophilic Aromatic Substitution (EAS) workflows for polysubstituted benzenes, predicting regioselectivity requires a vector-addition approach to substituent effects (1). The substrate 2-Ethyl-4-fluoro-1-methylbenzene presents a unique tri-substituted scaffold that demands careful mechanistic analysis to predict the site of electrophilic attack.

The ring contains three directing groups:

• C1-Methyl: Weakly activating, ortho/para directing.

• C2-Ethyl: Weakly activating, ortho/para directing.

• C4-Fluoro: Deactivating via σ -induction, but ortho/para directing via π -resonance (lone pair donation).

Regiochemical Causality

The available positions for electrophilic attack are C3, C5, and C6.

• C3 Position: Flanked by the C2-ethyl and C4-fluoro groups, this position suffers from severe steric hindrance, making it kinetically inaccessible for bulky electrophiles.

• C6 Position: Activated by the C1-methyl group (ortho), but lacks synergistic resonance stabilization from the fluorine atom.

• C5 Position: This is the thermodynamically and kinetically favored site. It is para to the C2-ethyl group (minimizing steric clash while benefiting from hyperconjugation) and ortho to the C4-fluoro group. The Wheland intermediate formed via C5 attack is exceptionally stable because the positive charge delocalizes directly onto C4, where the fluorine atom's lone pairs provide resonance stabilization (2).

Figure 1: Synergistic directing effects favoring C5 substitution.

General Reaction Guidelines

• Solvent Selection: Dichloromethane (DCM) or acetonitrile are preferred for halogenations and acylations to maintain the solubility of the hydrophobic substrate while stabilizing polar transition states.

• Temperature Control: Due to the net activating nature of the two alkyl groups, reactions should be initiated at 0 °C to suppress di-substitution and side-chain oxidation ().

• Anhydrous Conditions: Critical for Friedel-Crafts reactions to prevent Lewis acid catalyst quenching.

Detailed Experimental Protocols

Protocol A: Regioselective Bromination

Target: 1-Bromo-4-ethyl-2-fluoro-5-methylbenzene Causality: While N-Bromosuccinimide (NBS) can be used, molecular bromine ( Br2​ ) with a catalytic Lewis acid ensures rapid conversion. Iron(III) bromide ( FeBr3​ ) polarizes the Br-Br bond, generating a highly reactive bromonium equivalent.

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask under N2​ , dissolve 2-ethyl-4-fluoro-1-methylbenzene (10.0 mmol) in anhydrous DCM (30 mL).

• Catalyst Addition: Add FeBr3​ (0.5 mmol, 5 mol%). Shield the flask from light with aluminum foil to prevent radical-mediated side-chain bromination.

• Electrophile Addition: Cool the mixture to 0 °C. Dissolve Br2​ (10.5 mmol) in DCM (10 mL) and add dropwise via an addition funnel over 30 minutes.

  • Self-Validation: The dark red color of Br2​ should discharge immediately upon contacting the reaction mixture, indicating rapid electrophilic consumption.

• Completion: Stir for 2 hours at room temperature. Quench with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to neutralize unreacted bromine.

• Workup: Extract with DCM, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via silica gel chromatography (100% Hexanes).

Protocol B: Nitration

Target: 1-Ethyl-5-fluoro-2-methyl-4-nitrobenzene Causality: The classic "mixed acid" ( HNO3​/H2​SO4​ ) generates the potent nitronium ion ( NO2+​ ). Because the reaction is highly exothermic and the ring is moderately activated, strict thermal control prevents oxidative degradation of the ethyl/methyl groups (3).

Step-by-Step Methodology:

• Acid Mixture: In a flask cooled to -5 °C (ice/salt bath), slowly add concentrated HNO3​ (12.0 mmol, 68%) to concentrated H2​SO4​ (5 mL).

• Substrate Addition: Dissolve the arene (10.0 mmol) in a minimal amount of cold sulfuric acid (or neat), and add dropwise to the nitrating mixture, maintaining the internal temperature strictly below 5 °C.

• Reaction: Stir at 0 °C for 1 hour.

  • Self-Validation: TLC (9:1 Hexane:EtOAc) will show the disappearance of the starting material and the appearance of a more polar, highly UV-active spot (due to the nitro chromophore).

• Quenching: Pour the mixture carefully over 50 g of crushed ice.

• Workup: Extract with ethyl acetate (3 x 20 mL). Wash the organic layer with saturated NaHCO3​ until CO2​ evolution ceases (pH ~7), dry, and concentrate.

Protocol C: Friedel-Crafts Acylation

Target: 1-(4-Ethyl-2-fluoro-5-methylphenyl)ethan-1-one Causality: Acetyl chloride with Aluminum chloride ( AlCl3​ ) generates a bulky acylium ion. The steric bulk of the electrophile ensures >95% regioselectivity for the unhindered C5 position over the C6 position.

Step-by-Step Methodology:

• Complexation: Suspend AlCl3​ (12.0 mmol) in anhydrous DCM (20 mL) at 0 °C under N2​ . Add acetyl chloride (11.0 mmol) dropwise. Stir for 15 mins to form the active acylium complex.

• Reaction: Add the arene (10.0 mmol) in DCM (5 mL) dropwise to the complex.

• Stirring: Allow the reaction to warm to room temperature and stir for 4 hours.

• Quenching: Pour the mixture into a beaker containing crushed ice and 1M HCl (to dissolve aluminum salts). Extract with DCM, wash with brine, dry, and concentrate.

Quantitative Data Summary

Reaction Type	Reagents & Catalyst	Temp (°C)	Time (h)	Expected Yield	C5 Regioselectivity
Bromination	Br2​ , FeBr3​ (5 mol%)	0 to 25	2.5	88 - 92%	> 95%
Nitration	HNO3​ (68%), H2​SO4​	-5 to 0	1.0	75 - 80%	~ 90%
Acylation	Acetyl Chloride, AlCl3​	0 to 25	4.0	82 - 86%	> 98%

Note: Yields are based on isolated, chromatographically purified products.

Quality Control & Structural Validation (NMR Insights)

Validating the regioselectivity of the C5 substitution is achieved definitively via 1H NMR spectroscopy.

• Starting Material: The aromatic protons at C3, C5, and C6 exhibit complex multiplet coupling (ortho/meta coupling with each other and the fluorine atom).

• C5-Substituted Product: Substitution at C5 breaks the continuous proton network. The remaining aromatic protons are at C3 and C6.

  • C3-H: Appears as a doublet ( JH−F​≈9−10 Hz) due to ortho-coupling with the fluorine atom.

  • C6-H: Appears as a doublet ( JH−F​≈6−7 Hz) due to meta-coupling with the fluorine atom.

  • Crucial Diagnostic Check: The absolute absence of any ortho H-H coupling ( J≈8 Hz) definitively proves that the two remaining protons are para to each other, confirming that the substitution successfully occurred at the C5 position.

References

• Chemistry of Benzene: Electrophilic Aromatic Substitution - uomustansiriyah.edu.iq - 1

• Synthesis of Polysubstituted Benzenes | Organic Chemistry - fiveable.me - 2

• Ch12 : Electrophilic Aromatic Substitution - University of Calgary -

• Leveraging long-lived arenium ions in superacid for meta-selective methylation - PMC - NIH - 3

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. fiveable.me [fiveable.me]
• 3. Leveraging long-lived arenium ions in superacid for meta-selective methylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Highly Pure 2-Ethyl-4-fluoro-1-methylbenzene

Introduction

2-Ethyl-4-fluoro-1-methylbenzene is a fluorinated aromatic hydrocarbon with growing interest in the fields of pharmaceutical and materials science research. The incorporation of a fluorine atom onto the benzene ring can significantly alter the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to target proteins.[1] These characteristics make it a valuable building block in the synthesis of novel drug candidates and advanced materials.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe and effective handling and storage of highly pure 2-Ethyl-4-fluoro-1-methylbenzene. Adherence to these protocols is crucial for ensuring the integrity of the compound, the safety of laboratory personnel, and the reproducibility of experimental results.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Ethyl-4-fluoro-1-methylbenzene is fundamental to its proper handling and use.

Property	Value	Source
CAS Number	1369903-56-9	[2]
Molecular Formula	C₉H₁₁F	[2]
Molecular Weight	138.18 g/mol	[2]
Appearance	Not specified, likely a liquid	Inferred from similar compounds
Storage Temperature	2-8°C

I. Core Directive: Safe Handling and Personal Protective Equipment (PPE)

As a Senior Application Scientist, it is my experience that a proactive and informed approach to safety is paramount when working with any chemical, particularly those with limited publicly available toxicological data. The protocols outlined below are designed to create a self-validating system of safety, minimizing risk at every step.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to any volatile or potentially hazardous chemical is through robust engineering controls.

• Fume Hood: All handling of 2-Ethyl-4-fluoro-1-methylbenzene, including weighing, aliquoting, and reaction setup, must be conducted in a certified chemical fume hood. This is critical to prevent the inhalation of any vapors that may be present.[3]

• Ventilation: Ensure adequate general laboratory ventilation to supplement the localized exhaust of the fume hood.[4]

Personal Protective Equipment (PPE): A Necessary Barrier

Proper PPE is not a substitute for good engineering controls but serves as an essential final barrier to exposure. The following PPE is mandatory when handling 2-Ethyl-4-fluoro-1-methylbenzene:

• Eye and Face Protection: Chemical splash goggles are required at all times.[5] For operations with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure, a face shield should be worn in addition to goggles.[6]

• Hand Protection: Chemically resistant gloves are essential. Given the aromatic nature of the compound, nitrile or neoprene gloves are recommended.[7] Always inspect gloves for any signs of degradation or puncture before use and change them frequently.[4]

• Skin and Body Protection: A flame-resistant laboratory coat must be worn and kept fully fastened.[5] Closed-toe shoes are mandatory, and long pants should be worn to cover all exposed skin on the legs.[5]

Hygiene Practices

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[8]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, before leaving the laboratory, and before eating or drinking.

• Contaminated Clothing: Remove any contaminated clothing immediately and launder it before reuse.[9]

II. Scientific Integrity & Logic: Storage and Stability

The long-term stability and purity of 2-Ethyl-4-fluoro-1-methylbenzene are directly impacted by its storage conditions. The following protocols are based on both general principles for aromatic hydrocarbons and specific supplier recommendations.

Storage Conditions

• Temperature: The recommended storage temperature for 2-Ethyl-4-fluoro-1-methylbenzene is 2-8°C . This refrigerated condition helps to minimize the potential for degradation and reduces the vapor pressure of the compound.

• Inert Atmosphere: For long-term storage of highly pure material, it is advisable to store the compound under an inert atmosphere, such as argon or nitrogen. This will prevent potential oxidation of the ethyl or methyl groups on the benzene ring.

• Container: Store in a tightly sealed, clearly labeled container.[10] Amber glass vials or bottles are recommended to protect the compound from light, which can potentially catalyze degradation reactions.[10]

• Location: Store in a designated, well-ventilated, and flame-proof cabinet away from incompatible materials.[10]

Incompatible Materials

To prevent potentially hazardous reactions, 2-Ethyl-4-fluoro-1-methylbenzene should be stored separately from:

• Strong Oxidizing Agents: These can react with the alkyl side chains of the aromatic ring.[10]

• Strong Acids and Bases: While fluorinated benzenes are generally stable, strong acids or bases could potentially catalyze side reactions.[11]

III. Experimental Protocols

The following are detailed, step-by-step methodologies for common laboratory procedures involving 2-Ethyl-4-fluoro-1-methylbenzene.

Protocol for Preparing a Stock Solution

This protocol outlines the procedure for accurately preparing a stock solution for use in downstream applications.

• Preparation:

  • Ensure all necessary PPE is worn correctly.

  • Work exclusively within a certified chemical fume hood.

  • Gather all necessary equipment: a vial of 2-Ethyl-4-fluoro-1-methylbenzene, a volumetric flask of the desired volume, a suitable solvent (e.g., anhydrous DMSO, ethanol, or as dictated by the specific experiment), and calibrated pipettes.

• Weighing the Compound:

  • Tare an analytical balance with a clean, dry weighing boat.

  • Carefully transfer the desired amount of 2-Ethyl-4-fluoro-1-methylbenzene to the weighing boat using a clean pipette.

  • Record the exact mass of the compound.

• Dissolution:

  • Carefully transfer the weighed compound into the volumetric flask.

  • Add a small amount of the chosen solvent to the weighing boat to rinse any residual compound and transfer this to the volumetric flask.

  • Add approximately half of the final desired volume of solvent to the flask.

  • Gently swirl the flask to dissolve the compound completely. Sonication may be used if necessary to aid dissolution.

• Final Volume Adjustment:

  • Once the compound is fully dissolved, carefully add the solvent to the volumetric flask until the bottom of the meniscus is aligned with the calibration mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage of the Stock Solution:

  • Transfer the stock solution to a clearly labeled, tightly sealed amber vial.

  • The label should include the compound name, concentration, solvent, date of preparation, and the preparer's initials.

  • Store the stock solution at the recommended temperature of 2-8°C, unless experimental conditions require otherwise.

General Protocol for a Small-Scale Reaction

This protocol provides a general framework for using 2-Ethyl-4-fluoro-1-methylbenzene as a reactant in a small-scale chemical synthesis.

• Reaction Setup:

  • Set up the reaction apparatus (e.g., round-bottom flask with a condenser and magnetic stirrer) inside a chemical fume hood.

  • Ensure all glassware is clean and dry.

  • If the reaction is air or moisture-sensitive, assemble the apparatus under an inert atmosphere (argon or nitrogen).

• Addition of Reagents:

  • Add the solvent and other reactants to the reaction flask.

  • Using a calibrated syringe or pipette, carefully add the required volume of a stock solution of 2-Ethyl-4-fluoro-1-methylbenzene or the neat compound to the reaction mixture.

• Reaction Monitoring:

  • Monitor the progress of the reaction using an appropriate analytical technique (e.g., Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS)).

• Work-up and Purification:

  • Once the reaction is complete, follow the specific work-up procedure for the reaction. This may involve quenching the reaction, extraction, and washing.

  • Purify the product using a suitable technique, such as column chromatography, distillation, or recrystallization.

• Waste Disposal:

  • Dispose of all chemical waste, including unused reagents, reaction mixtures, and contaminated materials, in appropriately labeled hazardous waste containers according to institutional and local regulations.[10][12]

IV. Visualization & Formatting

Workflow for Safe Handling of 2-Ethyl-4-fluoro-1-methylbenzene

Caption: Workflow from receiving to disposal of 2-Ethyl-4-fluoro-1-methylbenzene.

V. Trustworthiness: Disposal and Decontamination

Proper disposal of fluorinated aromatic hydrocarbons is not only a matter of regulatory compliance but also of environmental stewardship.

Waste Disposal

• Categorization: All waste containing 2-Ethyl-4-fluoro-1-methylbenzene, including unused compound, reaction mixtures, and contaminated materials (e.g., gloves, pipette tips), must be treated as hazardous waste.

• Containers: Use designated, sealed, and clearly labeled hazardous waste containers.[10]

• Halogenated Waste: Depending on institutional guidelines, halogenated waste may need to be segregated from non-halogenated organic waste.

• Professional Disposal: All hazardous waste must be disposed of through a licensed environmental waste management company.[13] High-temperature incineration is a common method for the destruction of fluorinated organic compounds.[13]

Decontamination

• Glassware: All glassware that has come into contact with 2-Ethyl-4-fluoro-1-methylbenzene should be rinsed with a suitable organic solvent (e.g., acetone) in a fume hood. The solvent rinsate must be collected and disposed of as hazardous waste. After the initial rinse, the glassware can be washed with soap and water.

• Spills: In the event of a small spill within a fume hood, absorb the liquid with an inert absorbent material (e.g., vermiculite or sand).[3] Collect the absorbent material in a sealed container and dispose of it as hazardous waste. For larger spills, evacuate the area and follow institutional emergency procedures.

References

• Tokyo Chemical Industry. (2025, October 29). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (n.d.). 1 - SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET.
• CymitQuimica. (2024, March 5). 2-Fluoro-1-methoxy-4-methylbenzene Safety Data Sheet.
• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs.

• JSciMed Central. (2016, September 1). Biological Potential of FluoroBenzene Analogs. Retrieved from [Link]

• Daikin Chemicals. (2023, March 22). Safety data sheet.
• ECHEMI. (n.d.). 2-Chloro-4-fluoro-1-methylbenzene SDS.
• Combi-Blocks. (2026, March 6). Safety Data Sheet.
• ChemicalBook. (2025, July 26). 2-Fluoroethyl 4-methylbenzenesulfonate - Safety Data Sheet.
• Fisher Scientific. (2025, December 25). SAFETY DATA SHEET.
• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume VIII Miscellaneous Organic and Inorganic Compounds.
• Tokyo Chemical Industry. (2025, October 30). SAFETY DATA SHEET.
• Dartmouth College Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry.
• Dow. (2012, June 8). Personal Protective Equipment Guidance.
• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl.
• Benchchem. (n.d.). Navigating the Final Frontier of Fluorochemicals: A Guide to the Proper Disposal of Perfluoro-1-butene.
• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• Sigma-Aldrich. (n.d.). 2-ethyl-1-fluoro-4-methylbenzene.
• PubChem. (n.d.). 2-Ethyl-1-fluoro-4-methylbenzene.
• PubChem. (n.d.). 4-Ethyl-2-fluoro-1-methylbenzene.
• NIST/TRC Web Thermo Tables (WTT). (n.d.). 1-ethyl-4-methylbenzene.
• Sigma-Aldrich. (n.d.). 1-Ethyl-4-fluorobenzene.
• Appchem. (n.d.). 2-Ethoxy-4-fluoro-1-methylbenzene.
• Chemguide. (n.d.). friedel-crafts reactions of benzene and methylbenzene.
• National Institute of Standards and Technology. (n.d.). Acid-Base Reactions in Benzene and Other Organic Solvents: Behavior of Bromphthalein Magenta with Different Classes of.

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• 13. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting & Optimization

Technical Support Center: Resolution of 2-Ethyl-4-fluoro-1-methylbenzene Isomers

Welcome to the Technical Support Center for the isolation and analytical resolution of 2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7) and its structural isomers. As a Senior Application Scientist, I have designed this portal to address the fundamental thermodynamic and kinetic challenges associated with separating closely related fluorinated alkylbenzenes.

Due to their identical molecular weights (138.18 g/mol ) and nearly indistinguishable boiling points, standard dispersive separation techniques often fail. This guide provides field-proven, causality-driven methodologies to achieve baseline resolution.

Knowledge Base & FAQs

Q: Why do standard C18 (HPLC) or 5% Phenyl-methylpolysiloxane (GC) columns fail to separate 2-ethyl-4-fluoro-1-methylbenzene from its regioisomers? A: Structural isomers of fluorinated alkylbenzenes share nearly identical hydrophobicities and dipole moments. Standard columns rely on general dispersive interactions (hydrophobicity or volatility), which are insufficient here. Baseline separation requires exploiting steric and shape-selective interactions. For instance, 1 demonstrate that standard polar phases cannot separate these isomers; specialized chiral or shape-selective phases are mandatory[1].

Q: Which HPLC stationary phases provide the necessary steric selectivity? A: To resolve positional isomers, the stationary phase must offer multiple retention mechanisms (e.g., π−π interactions, dipole-dipole, and steric hindrance). A 2 highlights that Pentafluorophenyl (PFP) or Phenyl-Hexyl columns are highly recommended[2]. PFP phases exhibit unique selectivity for halogenated aromatic compounds due to their rigid ring structure and strong electron-withdrawing fluorine atoms. Alternatively, 3 offer extreme shape selectivity for geometric isomers due to their flat, highly crystalline surface[3].

Q: How does Gas Chromatography separate these volatile structural isomers? A: By utilizing4. These phases separate analytes based on differences in molecular shape, specifically the length-to-breadth (L/B) ratio, allowing the anisotropic packing behavior of the liquid crystal to selectively retain more rod-like isomer structures[4].

Q: Are there preparative-scale solutions for isolating the 2-ethyl-4-fluoro isomer? A: Yes. While traditional fractional distillation fails due to overlapping boiling points, 5 has shown that materials like Mg2(dobdc) can separate fluoroarene regioisomers. This separation is driven by thermodynamic selectivities, where the specific geometry and steric bulk of the isomer dictate its ability to bridge proximal coordinatively unsaturated Mg2+ sites[5].

Method Selection & Troubleshooting Workflows

Workflow for selecting the optimal separation method for fluoroalkylbenzene isomers.

Troubleshooting Guide: Resolving Co-elution

Troubleshooting logic for resolving co-eluting structural isomer peaks.

Specific Issue: Peak Tailing in HPLC

• Causality: Secondary interactions between the highly electronegative fluorine atom and residual unreacted silanols on the silica support matrix.

• Resolution: Ensure the use of an end-capped column. Add a volatile buffer (e.g., 0.1% Trifluoroacetic Acid) to the mobile phase to suppress silanol ionization and sharpen the peaks[6].

Validated Experimental Protocols

To ensure scientific integrity, every protocol described below is designed as a self-validating system . The inclusion of internal standards and system suitability checks guarantees that external variables (e.g., column degradation, flow rate drift) do not compromise data interpretation.

Protocol A: Analytical GC-FID Method for Isomer Resolution

Self-validating mechanism: The use of an internal standard normalizes retention time shifts, ensuring that positional isomer identification is system-independent.

• Sample Preparation: Dissolve 10 mg of the 2-ethyl-4-fluoro-1-methylbenzene mixture in 1 mL of GC-grade hexane. Add 1 mg of 2-chloro-4-fluorotoluene as an internal standard.

• Column Selection: Install a β -cyclodextrin capillary column (e.g., CycloSil-B, 30 m x 0.25 mm, 0.25 μ m) or a cholesteric liquid crystal polysiloxane phase[4].

• Inlet Conditions: Set the split/splitless injector to 250°C. Critical: Use a split ratio of at least 50:1. Overloading the column will immediately destroy the delicate shape-selective partitioning, leading to merged isomer peaks.

• Oven Program: Hold isothermally at 60°C for 5 minutes. Ramp at a slow 2°C/min to 120°C to maximize the time analytes spend interacting with the stationary phase, then 10°C/min to 200°C.

• System Suitability Check: Before analyzing unknowns, inject a known isomer standard. Proceed only if the resolution ( Rs​ ) between the 2-ethyl-4-fluoro and its closest positional isomer is ≥1.5 .

Protocol B: Reversed-Phase HPLC Method

Self-validating mechanism: Peak symmetry factors are calculated prior to runs; a tailing factor > 1.2 indicates column voiding or silanol activity, halting the run.

• Column: Pentafluorophenyl (PFP) or Porous Graphitic Carbon (PGC), 150 x 4.6 mm, 3 μ m particle size[2][3].

• Mobile Phase: Isocratic elution using 60% Methanol / 40% Water containing 0.1% TFA. Isocratic conditions are preferred over gradients for closely eluting isomers to maintain constant selectivity[6].

• Flow Rate & Temperature: 1.0 mL/min. Thermostat the column compartment to 20°C. Causality: Lower temperatures decrease the kinetic energy of the analytes, enhancing the subtle π−π and steric interactions required for isomer separation.

• Detection: UV detection at 254 nm and 270 nm.

Quantitative Data Summaries

The following table summarizes the comparative performance of separation techniques for fluorinated alkylbenzene isomers based on current analytical standards.

Separation Technique	Recommended Stationary Phase	Primary Separation Mechanism	Target Scale	Isomer Resolution Efficiency
Gas Chromatography (GC)	β -Cyclodextrin / Liquid Crystal Polysiloxanes	Length-to-breadth (L/B) geometry & steric fit[4]	Analytical (<10 mg)	Very High (Baseline resolution)[1]
HPLC	Pentafluorophenyl (PFP) / Porous Graphitic Carbon (PGC)	π−π interactions, dipole-dipole, shape selectivity[2][3]	Analytical & Semi-Prep	High
MOF Adsorption	Mg2(dobdc)	Thermodynamic selectivity via proximal metal center bridging[5]	Preparative (>100 mg)	Exceptional
qNMR Spectroscopy	N/A (19F or 1H Nuclei)	Chemical shift differentiation based on local electronegativity[6]	Analytical (Quantification)	Absolute (No separation needed)

References

• Separation of fluorotoluene isomers - Agilent Technologies.
• Purity Assessment of 2-Chloro-3-fluorotoluene: A Comparative Guide to Analytical Techniques - Benchchem.
• Separation of 2-Chloro, 4-Fluorotoluene to its isomer - Chromatography Forum.
• Fluoroarene Separations in Metal–Organic Frameworks with Two Proximal Mg2+ Coordination Sites - UC Berkeley / JACS.
• Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials - Asianpubs.
• 19 F and 1 H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - RSC Publishing.

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• 4. asianpubs.org [asianpubs.org]
• 5. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]
• 6. 19 F and 1 H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) DOI:10.1039/C9AY00814D [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Conversion in the Functionalization of 2-Ethyl-4-fluoro-1-methylbenzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this field-proven guide to address the specific bottlenecks researchers encounter when working with 2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7).

This high-value building block presents unique challenges. The ortho-relationship between the methyl and ethyl groups creates significant steric hindrance, while the fluorine atom at the 4-position exerts an inductive electron-withdrawing effect (-I). This combination subtly deactivates the benzylic positions and congests the aromatic ring, frequently leading to stalled reactions and low conversion rates during standard functionalizations.

Section 1: Radical Benzylic Bromination (The NBS/AIBN System)

The most common first step in utilizing this building block is the selective bromination of the C1-methyl group to yield 1-(bromomethyl)-2-ethyl-4-fluorobenzene. However, standard batch conditions often stall at 30–40% conversion.

Frequently Asked Questions

Q: Why does my NBS bromination of 2-Ethyl-4-fluoro-1-methylbenzene stall before reaching 50% conversion? A: The root cause is a mismatch between the reaction kinetics and the half-life of your radical initiator. The inductive withdrawal from the para-fluorine atom increases the activation energy required for hydrogen abstraction. Consequently, the reaction proceeds slower than a standard toluene derivative. If you run the reaction at 80°C, the standard initiator AIBN has a half-life of approximately 1 hour. The initiator thermally degrades before the sluggish hydrogen abstraction can reach completion. Furthermore, using incompatible solvents like 2-MeTHF can trigger a hazardous side reaction with NBS, consuming the reagent and causing a severe delay in radical initiation[1].

Q: How can I push the conversion to >95% while maintaining regioselectivity for the methyl group over the ethyl group? A: You must abandon batch addition. By continuously dosing the AIBN/NBS solution via a syringe pump, you maintain a steady-state concentration of radicals over the extended reaction time required by this deactivated substrate. Switching to a non-reactive, slightly polar solvent like trifluorotoluene (PhCF3) also prevents solvent-reagent side reactions and stabilizes the polar transition state of the hydrogen abstraction.

Quantitative Data: Bromination Optimization

Solvent	Temp (°C)	Initiator (mol%)	Addition Method	Conversion (%)	Mono/Di Ratio
2-MeTHF	80	AIBN (2%)	Batch	35%	15:1
Acetonitrile	80	AIBN (2%)	Batch	52%	12:1
PhCF3	85	AIBN (5%)	Continuous (2h)	>95%	20:1

Self-Validating Protocol: Continuous-Dose Benzylic Bromination

• Reactor Preparation: Charge a dry, nitrogen-flushed reactor with 2-Ethyl-4-fluoro-1-methylbenzene (1.0 equiv) and anhydrous trifluorotoluene (PhCF3, 10 volumes).

• Thermal Equilibration: Heat the mixture to 85°C.

  • Self-Validation: Ensure the internal temperature stabilizes at 85°C ± 2°C for at least 15 minutes before proceeding. This prevents thermal accumulation and ensures the initiator will decompose at a predictable rate.

• Reagent Preparation: Prepare a solution of N-Bromosuccinimide (1.05 equiv) and AIBN (0.05 equiv) in PhCF3 (5 volumes).

• Continuous Addition: Add the NBS/AIBN solution continuously over 2 hours via a syringe pump directly into the vortex of the reaction mixture.

• In-Process Monitoring: Monitor by GC-MS every 30 minutes.

  • Self-Validation: If the ratio of starting material to product remains static across two consecutive 30-minute intervals, radical initiation has stalled. Do not proceed to quench until the starting material peak area is <2%.

Troubleshooting Workflow

Workflow for troubleshooting stalled benzylic bromination reactions.

Section 2: Downstream Cross-Coupling (Nickel-Catalyzed C-C Formation)

Once functionalized to 1-(bromomethyl)-2-ethyl-4-fluorobenzene, the compound is frequently used as an electrophile in Suzuki-Miyaura cross-couplings. However, researchers often observe low conversion and high rates of protodehalogenation.

Frequently Asked Questions

Q: My Nickel-catalyzed Suzuki-Miyaura coupling with 1-(bromomethyl)-2-ethyl-4-fluorobenzene is yielding mostly unreacted starting material and protodehalogenated byproduct. What is failing? A: The bottleneck is the transmetalation step. While oxidative addition of the benzylic bromide to Ni(0) is fast, the resulting Ni(II) complex is highly congested due to the ortho-ethyl group. If you are using a standard, bulky bisphosphine ligand (like dppf) or a highly demanding Buchwald ligand (like BrettPhos), the steric clash prevents the boronic acid from coordinating to the nickel center. This stalls the catalytic cycle, leaving the Ni(II) intermediate susceptible to protodehalogenation pathways.

Q: How do I select the right ligand to overcome this steric bottleneck? A: You must optimize the percent buried volume (%Vbur) of the ligand. Buchwald-type ligands exhibit specific structure-reactivity relationships (SRRs) in Nickel catalysis. CyJohnPhos has a lower %Vbur (36.8%) in its reactive conformation compared to other biaryl phosphines, allowing it to stabilize the Ni center while providing enough spatial clearance for the ortho-ethyl group during transmetalation[2].

Quantitative Data: Ligand Steric Impact on Conversion

Ligand	%Vbur (min)	Catalyst Loading	Conversion (%)	Yield (%)
dppf	N/A	5 mol%	22%	15%
BrettPhos	45.2%	5 mol%	41%	35%
CyJohnPhos	36.8%	5 mol%	>99%	92%

Self-Validating Protocol: Ni-Catalyzed Suzuki-Miyaura Coupling

• Catalyst Pre-formation: In a nitrogen-filled glovebox, charge a vial with Ni(COD)₂ (5 mol%), CyJohnPhos (10 mol%), and the arylboronic acid (1.2 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (5 volumes) and stir at room temperature for 10 minutes.

  • Self-Validation: The solution must transition from a pale yellow suspension to a homogeneous deep red/brown solution. This visually confirms the successful generation of the active Ni(0)L complex. If it remains yellow, your Ni(COD)₂ has oxidized and the reaction will fail.

• Reagent Addition: Add 1-(bromomethyl)-2-ethyl-4-fluorobenzene (1.0 equiv) and anhydrous K₃PO₄ (2.0 equiv).

• Reaction: Seal the vial, remove it from the glovebox, and heat at 60°C for 12 hours.

• Quench and Verification: Quench with water and extract with EtOAc.

  • Self-Validation: Before committing to silica gel chromatography, perform a crude ¹⁹F NMR of the organic layer. The complete disappearance of the starting material's distinct fluorine resonance (and the appearance of the product's shifted resonance) definitively confirms complete conversion.

Catalytic Cycle Bottleneck Analysis

Ni-catalyzed cross-coupling cycle highlighting the transmetalation bottleneck.

References

• Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Minimizing defluorination side reactions in 2-Ethyl-4-fluoro-1-methylbenzene

A Guide to Minimizing Defluorination Side Reactions in Synthetic Applications

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 2-Ethyl-4-fluoro-1-methylbenzene. The carbon-fluorine bond is a cornerstone of modern medicinal chemistry, valued for its ability to enhance metabolic stability, binding affinity, and bioavailability. However, the presumed inertness of this bond can be compromised under certain synthetic conditions, leading to undesired defluorination. This guide provides in-depth troubleshooting advice, validated protocols, and a mechanistic rationale to help you preserve the integrity of the C-F bond in your experiments.

Section 1: Frequently Asked Questions (FAQs) - Understanding the "Why"

This section addresses the fundamental principles behind the unwanted cleavage of the C-F bond in fluoroaromatic compounds.

Q1: What are the primary mechanisms that cause the defluorination of aryl fluorides like 2-Ethyl-4-fluoro-1-methylbenzene?

A1: Defluorination of aryl fluorides, while challenging due to the strength of the C-F bond (~500 kJ/mol), can occur via several pathways, particularly during transition-metal-catalyzed cross-coupling reactions or under strongly nucleophilic or reductive conditions.[1] The three most common mechanisms are:

• Hydrodefluorination in Catalytic Cycles: This is a frequent side reaction in palladium-catalyzed cross-couplings (e.g., Suzuki, Heck, Sonogashira).[2][3] It occurs when a palladium-hydride (Pd-H) species is generated in the catalytic cycle. This Pd-H intermediate can then transfer a hydride to the aryl group bound to the palladium center, leading to reductive elimination of the defluorinated arene instead of the desired cross-coupled product.[3] Sources of the hydride can include solvents (like DMF or alcohols), bases (especially alkoxides), or trace water.[3]

• Nucleophilic Aromatic Substitution (SNAr): While the C-F bond is a poor leaving group compared to other halogens, SNAr can occur, especially if the aromatic ring is activated by strong electron-withdrawing groups.[4][5] For an electron-neutral or slightly electron-rich substrate like 2-Ethyl-4-fluoro-1-methylbenzene, this pathway is generally less favorable but can be induced by very strong nucleophiles or under harsh conditions.[6][7] Some modern methods even use photoredox catalysis to enable SNAr on unactivated fluoroarenes.[6][7]

• Reductive C-F Bond Cleavage: Direct reduction of the C-F bond can be achieved using potent reducing agents or specific catalytic systems. For instance, nickel catalysts are well-known for their ability to activate and cleave C-F bonds, often in the presence of a hydride source like a silane.[8][9][10] Photochemical methods using strong super-electron donors can also achieve reductive defluorination under mild conditions.[11]

Q2: My reaction involves a different halogen (e.g., Br, I) on the 2-Ethyl-4-fluoro-1-methylbenzene scaffold. Why is the C-F bond being cleaved?

A2: This is a critical issue, especially in palladium catalysis. The primary goal is the selective activation of a C-X bond (where X = Cl, Br, I, OTf) over the C-F bond. However, after the initial oxidative addition to the C-X bond, the resulting Ar-Pd(II)-X intermediate can be susceptible to side reactions that ultimately lead to hydrodefluorination. The problem often isn't direct C-F oxidative addition (which is much harder than for C-Br), but rather the instability of the reaction environment or intermediates. For example, the formation of a Pd-H species can lead to the undesired reductive cleavage of the C-F bond if the desired reaction pathway is slow.[3]

Q3: How can I reliably detect and quantify the defluorinated byproduct?

A3: Identifying the formation of 2-ethyl-1-methylbenzene is crucial for optimizing your reaction. The following analytical techniques are most effective:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most definitive method. You will see a new peak in the chromatogram with a molecular ion corresponding to the defluorinated product (C₉H₁₂).[3]

• ¹H NMR Spectroscopy: In the proton NMR of your crude reaction mixture, look for the disappearance of the characteristic splitting patterns caused by fluorine coupling (³JHF and ⁴JHF). Concurrently, a new signal will appear in the aromatic region, integrating to one proton, where the fluorine atom was previously located.[3]

• ¹⁹F NMR Spectroscopy: This technique directly monitors the starting material. A decrease in the intensity of the signal for 2-Ethyl-4-fluoro-1-methylbenzene without a corresponding appearance of a new fluorinated product signal is a strong indicator of defluorination.

Section 2: Troubleshooting Guide for Defluorination

This section provides a structured approach to diagnose and solve defluorination issues observed during a reaction, particularly in the context of palladium-catalyzed cross-coupling, a common application for such substrates.

Observed Problem	Probable Cause	Scientific Rationale	Recommended Solution
High (>10%) defluorination in a Suzuki-Miyaura coupling.	Aggressive Base (e.g., NaOtBu, K OtBu)	Strong alkoxide bases can promote the formation of Pd-H species, which are key culprits in hydrodehalogenation pathways.[3]	Switch to milder inorganic bases such as K₃PO₄ , Cs₂CO₃ , or K₂CO₃ . These are less prone to generating hydride intermediates.[2]
Defluorination byproduct increases with reaction time.	High Reaction Temperature	Elevated temperatures can accelerate side reactions, including catalyst decomposition and the generation of Pd-H species. The activation energy for defluorination may be more accessible at higher temperatures.[2]	Lower the reaction temperature (e.g., from 110 °C to 80 °C). If the reaction is sluggish, compensate with a slightly higher catalyst loading or a longer reaction time at the lower temperature.[2]
Significant defluorination when using DMF or alcoholic solvents.	Reducible or Protic Solvent	Solvents like DMF can thermally decompose to generate dimethylamine and carbon monoxide, which can lead to hydride formation. Alcohols can directly act as hydride donors.[3]	Use aprotic, non-reducible solvents such as Toluene , Dioxane , or THF . Ensure the solvent is anhydrous and thoroughly degassed before use to remove oxygen and water.[2]
Inconsistent results; defluorination varies between runs.	Atmospheric Contamination / Presence of Water	Trace amounts of water or oxygen can react with phosphine ligands or other components to generate species that lead to Pd-H formation.	Ensure a strictly inert atmosphere (Argon or Nitrogen). Use Schlenk techniques or a glovebox. Degas the reaction mixture by subjecting it to several vacuum/inert gas backfill cycles.[2]
Defluorination persists despite changing base and solvent.	Inappropriate Catalyst/Ligand System	Small, electron-poor ligands can lead to unstable palladium intermediates. The choice of ligand dramatically influences the rates of desired reductive elimination versus undesired side reactions.[2][12]	Employ bulky, electron-rich phosphine ligands . Biarylphosphine ligands (e.g., SPhos, XPhos) or ferrocenyl ligands (e.g., dppf) are excellent choices as they promote the desired C-C bond-forming reductive elimination over hydrodefluorination.[2][13]

Section 3: Proactive Strategies & Validated Protocols

Instead of just troubleshooting, a proactive approach to reaction design can prevent defluorination from the outset.

Workflow for Minimizing Defluorination

The following decision-making workflow can guide your selection of reaction parameters for any cross-coupling reaction involving a fluoroarene substrate.

Caption: A decision workflow for selecting reaction parameters to minimize defluorination.

Protocol: Suzuki-Miyaura Coupling with Minimized Risk of Defluorination

This protocol describes a general procedure for coupling an arylboronic acid with a hypothetical substrate, 2-bromo-5-ethyl-4-fluorotoluene , designed to preserve the C-F bond.

Materials:

• 2-bromo-5-ethyl-4-fluorotoluene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.5 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.5 equiv)

• Anhydrous, degassed Toluene

Procedure:

• Reaction Setup (Inert Atmosphere): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-ethyl-4-fluorotoluene, the arylboronic acid, and finely ground K₃PO₄.

• Catalyst Premixing: In a separate vial inside a glovebox, weigh Pd₂(dba)₃ and SPhos and add a small amount of the degassed toluene to form a slurry. This pre-formation of the active catalyst can improve consistency.

• Assembly: Add the catalyst slurry to the Schlenk flask containing the reagents.

• Solvent Addition: Add the remaining anhydrous, degassed toluene to the flask to achieve the desired concentration (typically 0.1-0.5 M).

• Degassing: Seal the flask and perform three cycles of vacuum followed by backfilling with Argon. This step is critical to remove any residual oxygen.[2]

• Reaction: Heat the reaction mixture to 80-90 °C in a pre-heated oil bath. Monitor the reaction progress by TLC or LC-MS, checking for the consumption of starting material and the formation of both the desired product and the potential defluorinated byproduct (2-ethyl-1-methyl-5-bromobenzene).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to isolate the desired product.

References

• Erickson, K. M., & Jaye, J. A. (2019). Synthetic Advantages of Defluorinative C–F Bond Functionalization. ACS Catalysis, 9(7), 6454-6472. Available at: [Link]

• Braun, T., & Perutz, R. N. (2012). Decisive Steps of the Hydrodefluorination of Fluoroaromatics using [Ni(NHC)₂]. Organometallics, 31(3), 955-964. Available at: [Link]

• Cote-Cyr, S., & Schmitzer, A. R. (2021). Fluoride-Triggered Synthesis of 1-Aryl-2,2-difluoroalkenes via Desilylative Defluorination of (1-Aryl)-2,2,2-trifluoroethyl-silanes. The Journal of Organic Chemistry, 86(18), 12586-12595. Available at: [Link]

• Glaser, F., Larsen, C. B., Kerzig, C., & Wenger, O. S. (2020). Aryl dechlorination and defluorination with an organic super-photoreductant. Photochemical & Photobiological Sciences, 19(8), 984-991. Available at: [Link]

• Wang, D. Y., & Holland, P. L. (2020). Catalytic Hydrogenolysis of Aryl C−F Bonds Using a Bimetallic Rhodium−Indium Complex. Journal of the American Chemical Society, 142(26), 11593-11601. Available at: [Link]

• Stache, E. E., Ertel, A. B., & Rovis, T. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(41), 17351-17356. Available at: [Link]

• Sorokin, A. B., & Kudrik, E. V. (2014). Catalytic Defluorination of Perfluorinated Aromatics under Oxidative Conditions Using N-Bridged Diiron Phthalocyanine. Journal of the American Chemical Society, 136(32), 11251-11254. Available at: [Link]

• Lee, S., & Ritter, T. (2016). Concerted nucleophilic aromatic substitution with ¹⁹F⁻ and ¹⁸F⁻. Nature, 539(7630), 503-507. Available at: [Link]

• Cámpora, J., & Palma, P. (2014). On the Catalytic Hydrodefluorination of Fluoroaromatics Using Nickel Complexes: The True Role of the Phosphine. Journal of the American Chemical Society, 136(4), 1532-1544. Available at: [Link]

• de Visser, S. P., & Kumar, D. (2015). Mechanism of Oxidative Activation of Fluorinated Aromatic Compounds by N-Bridged Diiron-Phthalocyanine. Chemistry - A European Journal, 21(1), 359-370. Available at: [Link]

• Sorokin, A. B., & Kudrik, E. V. (2014). Catalytic defluorination of perfluorinated aromatics under oxidative conditions using N-bridged diiron phthalocyanine. Journal of the American Chemical Society, 136(32), 11251-4. Available at: [Link]

• Akao, A., & Sakamoto, T. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 321-348. Available at: [Link]

• Stache, E. E., Ertel, A. B., & Rovis, T. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(41), 17351–17356. Available at: [Link]

• Wang, C., & Nakao, Y. (2021). Silylboronate-Mediated Defluorosilylation of Aryl Fluorides with or without Ni-Catalyst. Frontiers in Chemistry, 9, 764424. Available at: [Link]

• Kakinuma, T., & Hatakeyama, T. (2021). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. Molecules, 26(5), 1419. Available at: [Link]

• Isenegger, P. G., & Britton, R. (2018). One Step at a Time: Most Nucleophilic Aromatic Substitutions are Concerted. Angewandte Chemie International Edition, 57(29), 8820-8822. Available at: [Link]

• Braun, T., & Perutz, R. N. (2012). Decisive Steps of the Hydrodefluorination of Fluoroaromatics using [Ni(NHC)₂]. Organometallics, 31(3), 955-964. Available at: [Link]

• Martin, R., & Mas-Roselló, J. (2023). Synthesis of Fluorinated Compounds by Nickel-Catalyzed Defluorinative Cross-Coupling Reactions. ACS Catalysis, 13(18), 12229-12253. Available at: [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dash.harvard.edu [dash.harvard.edu]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Aryl dechlorination and defluorination with an organic super-photoreductant - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/D0PP00127A [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]

Technical Support Center: Cryogenic Crystallization of 2-Ethyl-4-fluoro-1-methylbenzene

Welcome to the Advanced Applications Support Portal. This guide is designed for researchers and process chemists optimizing the purification of 2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7).

Mechanistic Overview

2-Ethyl-4-fluoro-1-methylbenzene is a highly lipophilic, low-melting fluorinated aromatic liquid at standard ambient temperatures. Standard fractional distillation often fails to achieve >99% purity due to the nearly identical boiling points of its regioisomers (e.g., 3-fluoro or 5-fluoro derivatives).

To achieve high purity, we must rely on cryogenic solution crystallization or melt crystallization . These techniques exploit the subtle differences in crystal lattice packing energies induced by the highly electronegative fluorine atom[1]. The C–F bond introduces a strong local dipole without significantly increasing polarizability, which fundamentally alters the compound's solubility curve in polar protic solvents at sub-zero temperatures.

Solvent Selection & Thermodynamic Matrix

Because the target compound is a liquid at room temperature, crystallization must be driven by extreme supersaturation at cryogenic temperatures (typically -40 °C to -80 °C).

Solvent System	Polarity Index	Freezing Point (°C)	Solubility Profile (at -40°C)	Recommendation & Causality
Methanol	5.1	-97.6	Low	Optimal. The polar protic nature forces the non-polar fluorinated aromatic out of solution at low temperatures, yielding sharp crystallization boundaries.
n-Pentane	0.0	-129.8	High	Alternative. Requires extreme cooling (<-80 °C) but excellent for rejecting highly polar synthetic byproducts[2].
Acetone	3.4	-94.7	Moderate	Not Recommended. High risk of oiling out (Liquid-Liquid Phase Separation) before nucleation occurs.
Solvent-Free (Melt)	N/A	N/A	N/A	Highly Recommended. Best for separating closely related regioisomers where solvent interactions mask freezing point depressions[3].

Workflow & Decision Architecture

Thermodynamic decision tree for 2-Ethyl-4-fluoro-1-methylbenzene crystallization.

Validated Experimental Protocol: Cryogenic Methanol Crystallization

This protocol is designed as a self-validating system : the appearance of a distinct cloud point prior to seeding validates the solvent ratio, ensuring the thermodynamic state is correct before proceeding.

• Step 1: Dissolution. Dissolve crude 2-Ethyl-4-fluoro-1-methylbenzene in anhydrous methanol at a 1:3 (v/v) ratio at 20 °C in a jacketed reactor.

• Step 2: Initial Cooling & Cloud Point. Cool the reactor to -20 °C at a rate of 1 °C/min. Monitor via Focused Beam Reflectance Measurement (FBRM) or visually for the cloud point (the limit of the metastable zone).

• Step 3: Seeding (Validation Step). Once the solution reaches -25 °C, introduce 0.5 wt% of pure 2-Ethyl-4-fluoro-1-methylbenzene seed crystals (pre-chilled in liquid nitrogen).

  • Causality Check: If the seeds dissolve, the system is undersaturated. Reduce the temperature by another 5 °C and re-seed. If they persist, supersaturation is confirmed.

• Step 4: Cryogenic Ramp. Lower the temperature to -60 °C at a strictly controlled rate of 0.1 °C/min. This slow ramp promotes crystal lattice growth over secondary nucleation, preventing solvent occlusion.

• Step 5: Filtration. Filter immediately using a pre-chilled (-60 °C) sintered glass funnel under a dry argon atmosphere. Wash the filter cake with 1 volume of -80 °C n-pentane.

Troubleshooting & FAQs

Q: My sample is "oiling out" (forming a second liquid phase) instead of crystallizing. How do I fix this? A: Oiling out, formally known as Liquid-Liquid Phase Separation (LLPS), occurs when the liquid-liquid coexistence curve sits at a higher temperature than the crystallization boundary. This is common with fluorinated aromatics in moderately polar solvents. Solution: Shift the thermodynamic pathway by changing the solvent matrix. Switch from a moderate solvent (like acetone) to a highly anti-solvent system (methanol) or a highly miscible solvent (n-pentane) that requires lower temperatures[2]. Alternatively, lower your initial solute concentration to bypass the LLPS dome entirely.

Q: I am seeing co-crystallization of the 3-fluoro regioisomer. How can I improve isomeric purity? A: Isomers of fluorotoluene derivatives often form solid solutions or eutectic mixtures due to their nearly identical molecular footprints and similar C–F dipole interactions. Solution: Abandon solvent crystallization and transition to static melt crystallization[3]. Cool the neat (solvent-free) crude liquid to just below its freezing point. Allow the crystals to form slowly on the vessel walls, then drain the impure "sweat" (the liquid fraction). The crystalline layer will be highly enriched in the target regioisomer.

Q: Why do my crystals melt immediately upon filtration? A: 2-Ethyl-4-fluoro-1-methylbenzene has a sub-ambient melting point. Ambient air not only warms the crystals but also introduces atmospheric moisture. The rapid condensation of moisture releases latent heat, which immediately melts the product. Solution: All downstream processing must be rigorously cryogenic. Use a jacketed filter pre-chilled to -60 °C and apply a positive pressure of dry, chilled nitrogen or argon. Never use a vacuum for filtration, as it draws ambient, moisture-laden air through the crystal cake.

References[1] Title: The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC

Source: nih.gov URL: [3] Title: US5670694A - Process for the preparation of 2,4-dichloro-5-fluorobenzonitrile and 2,6 ... - Google Patents Source: google.com URL: [2] Title: Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC Source: nih.gov URL:

Sources

• 1. The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5670694A - Process for the preparation of 2,4-dichloro-5-fluorobenzonitrile and 2,6-dichloro-3-fluorobenzonitrile - Google Patents [patents.google.com]

Validation & Comparative

A Comparative Guide to GC-MS Validation for the Purity of 2-Ethyl-4-fluoro-1-methylbenzene

For researchers, scientists, and drug development professionals, establishing the purity of novel chemical entities is a cornerstone of rigorous scientific practice and a prerequisite for regulatory submission. The compound 2-Ethyl-4-fluoro-1-methylbenzene, a substituted aromatic hydrocarbon, serves as a pertinent example where precise purity determination is critical for its application in pharmaceutical synthesis and materials science. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) as a primary validation method against alternative techniques, supported by experimental protocols and data. Our focus is not merely on the "how," but the "why," grounding our recommendations in the principles of scientific integrity and regulatory expectations.

The Imperative of Purity in Drug Development

The identity, strength, quality, and purity of drug substances are fundamental to ensuring their safety and efficacy.[1] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and international consortiums such as the International Council for Harmonisation (ICH) have established stringent guidelines for the validation of analytical procedures used in pharmaceutical development.[1][2][3] For a compound like 2-Ethyl-4-fluoro-1-methylbenzene, which may serve as a key starting material or intermediate, even trace impurities can have significant downstream effects on reaction kinetics, yield, and the impurity profile of the final active pharmaceutical ingredient (API). Therefore, a validated, high-resolution analytical method is not just a quality control measure; it is a critical component of a robust and reproducible synthetic process.

GC-MS: The Gold Standard for Volatile Compound Purity

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the superior separation capabilities of gas chromatography with the highly sensitive and specific detection of mass spectrometry.[4][5] For volatile and semi-volatile compounds like 2-Ethyl-4-fluoro-1-methylbenzene, GC-MS is often the method of choice due to its ability to separate thermally stable compounds and provide structural information for identification.[6][7]

Causality Behind Experimental Choices in GC-MS Method Development

The development of a robust GC-MS method is a systematic process. Each parameter is chosen to ensure optimal separation, sensitivity, and reproducibility.

• Column Selection: The choice of the GC column's stationary phase is critical. For aromatic compounds, a mid-polarity phase, such as a 5% diphenyl / 95% dimethyl polysiloxane, is often a good starting point. This phase provides a balance of dispersive and dipole-dipole interactions, enabling the separation of isomers and closely related impurities.

• Temperature Programming: A programmed temperature ramp is essential for separating compounds with a range of boiling points. A slow initial ramp allows for the separation of highly volatile impurities, while a steeper ramp towards the end of the run ensures that any less volatile components are eluted in a reasonable time frame, resulting in sharp, symmetrical peaks.

• Injection Mode: A split injection is typically used for purity analysis where the main component is in high concentration. This prevents column and detector overload. A high split ratio ensures that only a small, representative fraction of the sample enters the column.

• Mass Spectrometry Parameters: In the context of purity, full scan mode is invaluable. It allows for the detection and tentative identification of unknown impurities by comparing their mass spectra to libraries (e.g., NIST). For quantifying known impurities, Selected Ion Monitoring (SIM) can be employed to enhance sensitivity and selectivity.[8]

A Self-Validating GC-MS Protocol for 2-Ethyl-4-fluoro-1-methylbenzene Purity

This protocol is designed to be a self-validating system, incorporating system suitability tests (SSTs) to ensure the chromatographic system is performing adequately before sample analysis, as recommended by USP <621>.[9][10][11][12]

Experimental Workflow

Caption: Workflow for GC-MS purity analysis of 2-Ethyl-4-fluoro-1-methylbenzene.

Step-by-Step Methodology

• System Suitability Test (SST):

  • Prepare a solution containing 2-Ethyl-4-fluoro-1-methylbenzene and known potential impurities (e.g., isomers, starting materials) at a concentration of approximately 1 mg/mL.

  • Inject the SST solution six times.

  • The relative standard deviation (RSD) of the peak area for the main component should be ≤ 2.0%.

  • The resolution between the main peak and the closest eluting impurity should be ≥ 2.0.

  • The tailing factor for the main peak should be between 0.8 and 1.5.

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the 2-Ethyl-4-fluoro-1-methylbenzene reference standard and sample in a suitable solvent like dichloromethane to a final concentration of approximately 1 mg/mL.

• GC-MS Conditions:

Parameter	Value
GC System	Agilent Intuvo 9000 or equivalent
Injector	Split/Splitless, 250 °C
Injection Volume	1 µL
Split Ratio	100:1
Carrier Gas	Helium, constant flow at 1.2 mL/min
Column	Agilent HP-5ms, 30 m x 0.25 mm, 0.25 µm
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
MS System	Agilent 5977B or equivalent
Ion Source	Electron Ionization (EI), 70 eV, 230 °C
Quadrupole Temp	150 °C
Scan Range	35-450 amu

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of 2-Ethyl-4-fluoro-1-methylbenzene using the area percent normalization method.

  • Identify any impurities by comparing their mass spectra with a reference library (e.g., NIST).

Comparative Analysis: GC-MS vs. Alternative Methods

While GC-MS is a powerful tool, it is essential to understand its performance in the context of other available analytical techniques.[13] A multi-faceted approach to purity assessment, often referred to as orthogonal testing, provides a more comprehensive and reliable characterization of a substance.

Caption: Comparison of analytical techniques for purity determination.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, particularly for non-volatile or thermally labile compounds.[14][15] For a semi-volatile compound like 2-Ethyl-4-fluoro-1-methylbenzene, HPLC can serve as an excellent orthogonal method.

• Principle: Separation is based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase.[9] Detection is often performed using a UV-Vis detector, which measures the absorbance of light by the analyte.[16][17][18]

• Advantages:

  • Excellent for non-volatile impurities that would not be detected by GC.

  • Robust and highly reproducible.

• Limitations:

  • Provides no structural information for unknown impurities.

  • Sensitivity is dependent on the presence of a chromophore in the impurity.

  • Less effective at separating volatile isomers compared to high-resolution capillary GC.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR has emerged as a primary analytical method for purity assessment, capable of providing a direct measurement of the analyte without the need for a specific reference standard of the analyte itself.[19][20][21]

• Principle: The area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known purity and concentration, an absolute purity value can be determined.[22]

• Advantages:

  • Provides an absolute purity value, not just a relative percentage.

  • Yields structural information about both the main component and any impurities.

  • Non-destructive.

• Limitations:

  • Lower sensitivity compared to chromatographic methods.

  • Potential for signal overlap in complex mixtures can complicate quantification.

  • Requires a highly pure and stable internal standard.

Performance Data Summary

The following table provides a comparative summary of the expected performance of each technique for the purity analysis of 2-Ethyl-4-fluoro-1-methylbenzene.

Parameter	GC-MS	HPLC-UV	qNMR
Specificity	Very High (Mass Spec)	Moderate (Retention Time)	High (Chemical Shift)
Limit of Detection (LOD)	~0.01%	~0.05%	~0.1%
Limit of Quantitation (LOQ)	~0.03%	~0.15%	~0.3%
Quantification	Relative (% Area)	Relative (% Area)	Absolute (with internal std.)
Structural Info	Yes (MS Fragmentation)	No	Yes (NMR Spectrum)
Throughput	High	High	Moderate
Primary Use Case	Volatile & Semi-volatile Impurities	Non-volatile Impurities	Absolute Purity & Orthogonal Check

Conclusion and Recommendations

For the comprehensive purity validation of 2-Ethyl-4-fluoro-1-methylbenzene, a multi-pronged approach is recommended.

• Primary Method: GC-MS should be employed as the primary method for the detection and quantification of volatile and semi-volatile impurities. Its high resolution and the structural information provided by mass spectrometry make it ideal for this class of compounds. The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.[23][24][25][26]

• Orthogonal Method: HPLC-UV should be used as an orthogonal technique to detect any non-volatile impurities that would be missed by GC. This is particularly important if the synthesis of 2-Ethyl-4-fluoro-1-methylbenzene involves non-volatile reagents or could produce polymeric byproducts.

• Absolute Purity: qNMR is highly recommended to establish the absolute purity of the reference standard and can be used to verify the purity of key batches. This provides a high degree of confidence in the purity value that is independent of chromatographic response factors.

By integrating these three techniques, researchers and drug development professionals can build a comprehensive and scientifically sound purity profile for 2-Ethyl-4-fluoro-1-methylbenzene, ensuring its quality and suitability for its intended use and meeting the rigorous standards of the pharmaceutical industry.

References

• <621> CHROMATOGRAPHY - US Pharmacopeia (USP) . Available from: [Link]

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA . Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA . Available from: [Link]

• <621> CHROMATOGRAPHY . Available from: [Link]

• FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration . Available from: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation . Available from: [Link]

• Understanding the Latest Revisions to USP <621> | Agilent . Available from: [Link]

• Q2(R2) Validation of Analytical Procedures - FDA . Available from: [Link]

• USP-NF 〈621〉 Chromatography . Available from: [Link]

• Are You Sure You Understand USP <621>? | LCGC International . Available from: [Link]

• ICH Q2(R1) Analytical Method Validation | PDF | Chromatography - Scribd . Available from: [Link]

• Determination of the purity of pharmaceutical reference materials by 1 H NMR using the standardless PULCON methodology - Sci-Hub . Available from: [Link]

• Quality Guidelines - ICH . Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy . Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide - ResearchGate . Available from: [Link]

• Stimuli Article (qNMR) - US Pharmacopeia (USP) . Available from: [Link]

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) . Available from: [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay | Journal of Medicinal Chemistry - ACS Publications . Available from: [Link]

• (PDF) Quantitative NMR as a Versatile Tool for the Reference Material Preparation . Available from: [Link]

• Quantitative Assessment of the Absolute Purity of Thiopeptcin Reference Standard by 1H-NMR - PubMed . Available from: [Link]

• Analysis of BTEX and other substituted benzenes in water using headspace SPME-GC-FID: Method validation - ResearchGate . Available from: [Link]

• Small Molecule Identity and Purity Testing - Pacific BioLabs . Available from: [Link]

• CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID . Available from: [Link]

• Small Molecule Identification and Purity Testing - Medistri SA . Available from: [Link]

• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils . Available from: [Link]

• A GC-MS Method for the Detection of Toluene and Ethylbenzene in Volatile Substance Abuse . Available from: [Link]

• Development and Optimization of a Gas Chromatography–Mass Spectrometry Analytical Method for Detecting Sulfolane and Benzene Toluene, Ethylbenzene, and Xylenes in Water Samples - MDPI . Available from: [Link]

• Metal-Organic Frameworks in Bioanalysis: Extraction of Small Organic Molecules - MDPI . Available from: [Link]

• Alternative method for qualitative analysis of specific non-volatile organic compounds present in South African water systems . Available from: [Link]

• (PDF) Single-Laboratory Validation of a GC-MS Method for the Determination of 27 Polycyclic Aromatic Hydrocarbons (PAHs) in Oils and Fats - ResearchGate . Available from: [Link]

• Report on method development and validation of PAH-13 - European Commission . Available from: [Link]

• Discovering Electronic Effects of Substituents in Nitrations of Benzene Derivatives Using GC–MS Analysis | Request PDF - ResearchGate . Available from: [Link]

• Development of GC-MS for determination of benzene content in food products containing benzoate salts and ascorbic acid . Available from: [Link]

• GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines - PMC . Available from: [Link]

• How It Works: UV Detection for HPLC | LCGC International - Chromatography Online . Available from: [Link]

• HPLC UV detection - Element Lab Solutions . Available from: [Link]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products . Available from: [Link]

• Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy . Available from: [Link]

• HPLC-UV Method Development for Highly Polar Impurities - Resolian . Available from: [Link]

• Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS - Shimadzu . Available from: [Link]

• The Analysis of Trace Contaminants in High Purity Ethylene and Propylene Using GC/MS Application - Gcms.cz . Available from: [Link]

• Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC . Available from: [Link]

• Analytical Method Summaries - Eurofins . Available from: [Link]

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Advanced HPLC Separation Strategies for 2-Ethyl-4-fluoro-1-methylbenzene and Positional Isomers

The Analytical Challenge of Fluoroalkylbenzene Isomers

In pharmaceutical development, the incorporation of fluorine into aromatic rings is a highly effective strategy to modulate metabolic stability, lipophilicity, and target binding affinity. 2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7) is a critical fluorinated building block used in the synthesis of active pharmaceutical ingredients (APIs).

However, the synthesis of such compounds frequently generates positional isomers (e.g., 3-fluoro-2-ethyltoluene or 4-fluoro-3-ethyltoluene). Because the van der Waals radius of fluorine (1.47 Å) is remarkably small, its substitution does not drastically alter the overall molecular volume or the partition coefficient (LogD) of the molecule. Consequently, conventional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) utilizing standard C18 columns often fails to resolve these isomers, resulting in co-elution and inaccurate purity assessments.

Mechanistic Principles of Isomer Resolution

To achieve baseline separation of highly similar structural isomers, the chromatographic method must exploit secondary molecular interactions beyond simple hydrophobic dispersion.

As detailed in1, fluorinated stationary phases (such as Pentafluorophenyl, or PFP) provide an orthogonal separation mechanism to C18 columns[1]. These phases separate compounds based on selective interactions including steric recognition, charge transfer, and π−π interactions[1]. The highly electronegative fluorine atoms on the PFP phase induce strong dipole-dipole and π−π charge-transfer interactions with the electron-rich aromatic ring of 2-ethyl-4-fluoro-1-methylbenzene.

Furthermore, 2 confirm that columns with engineered spatial selectivity, such as PFP or tandem biphenyl phases, are ideal for resolving benzene ring positional isomers that possess nearly identical hydrophobicity[2]. In highly complex cases, specialized chiral selective stationary phases have also been proven to achieve baseline separation of fluorotoluene derivatives when other polar phases fail[3].

Comparative Analysis of Stationary Phases

The following table objectively compares the performance of various HPLC column chemistries for the separation of fluoroalkylbenzene isomers:

Column Chemistry	Primary Interaction Mechanism	Selectivity for Fluoro-Isomers	Typical Resolution ( Rs​ )	Recommended Organic Modifier
Alkyl C18	Hydrophobic (Dispersion)	Poor	< 1.0 (Co-elution)	Acetonitrile
Pentafluorophenyl (PFP)	π−π , Dipole-Dipole, Steric	Excellent	≥ 1.5 - 2.5	Methanol
Biphenyl	π−π , Hydrophobic	Good	1.2 - 1.8	Methanol
Chiral / Cyclodextrin	Steric Inclusion, H-Bonding	Highly Variable	Isomer-dependent	Methanol / Water

Logical Workflow for Column Selection

Logical workflow for selecting stationary phases to resolve fluoroalkylbenzene positional isomers.

Self-Validating Experimental Protocol

To guarantee reproducibility and scientific rigor, the following step-by-step methodology utilizes a self-validating feedback loop to optimize the separation of 2-ethyl-4-fluoro-1-methylbenzene from its positional isomers using a PFP column.

Materials & Reagents

• Column: Pentafluorophenyl (PFP) core-shell column (150 mm × 4.6 mm, 2.7 µm).

• Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Methanol.

Step-by-Step Methodology

Step 1: System Equilibration & Causality of Solvent Choice Flush the HPLC system with 50:50 Mobile Phase A:B for 20 column volumes. Causality Insight: Methanol is strictly chosen over Acetonitrile. Acetonitrile contains π -electrons (C≡N triple bond) that actively compete with the PFP stationary phase for π−π interactions with the aromatic analyte. Methanol, a protic solvent lacking π -electrons, maximizes the unique selectivity of the fluorinated phase.

Step 2: Strict Temperature Control Set and stabilize the column oven temperature to 20°C . Causality Insight: π−π and dipole-dipole interactions are highly temperature-dependent. Lower temperatures enhance the enthalpic contribution of these weak secondary forces, significantly improving spatial recognition and isomer resolution.

Step 3: Sample Preparation Dissolve 2-ethyl-4-fluoro-1-methylbenzene and a known isomer standard (e.g., 3-fluoro-2-ethyltoluene) in the initial mobile phase (60% A / 40% B) to a concentration of 0.1 mg/mL. Filter through a 0.2 µm PTFE syringe filter.

Step 4: Gradient Elution Profile Execute the following gradient at a flow rate of 1.0 mL/min:

• 0.0 - 2.0 min: 40% B (Isocratic hold to focus the analyte band).

• 2.0 - 15.0 min: Linear ramp from 40% B to 70% B.

• 15.0 - 17.0 min: Isocratic column wash at 95% B.

• 17.0 - 22.0 min: Return to 40% B for re-equilibration.

Step 5: Detection & Self-Validation Loop Monitor UV absorbance at 210 nm and 254 nm. Calculate the chromatographic resolution ( Rs​ ) between the critical isomer pair.

• Validation Criteria: The system is validated for quantitation if Rs​≥1.5 .

• Feedback Adjustment: If Rs​<1.5 , the protocol dictates an automatic decrease in column temperature by 2°C (down to a minimum of 15°C) to further force steric and π−π retention mechanisms before altering the gradient slope.

References

• Title: Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC Source: Chromatography Online URL
• Title: [Reader Insight] A Guide to Selective Columns for Isomer Separation Source: Welch Materials URL
• Title: Separation of fluorotoluene isomers Source: Agilent Technologies URL

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• 1. chromatographyonline.com [chromatographyonline.com]
• 2. welch-us.com [welch-us.com]
• 3. agilent.com [agilent.com]

Safety Operating Guide

2-Ethyl-4-fluoro-1-methylbenzene proper disposal procedures

As a Senior Application Scientist, I understand that managing fluorinated aromatic compounds requires moving beyond basic compliance. The presence of the carbon-fluorine (C-F) bond fundamentally alters the thermal degradation profile of organic solvents, demanding specialized handling and destruction protocols to prevent the release of toxic products of incomplete combustion (PICs) and corrosive hydrogen fluoride (HF) gas.

This guide provides a comprehensive, step-by-step operational and disposal framework for 2-Ethyl-4-fluoro-1-methylbenzene , designed to ensure scientific integrity, laboratory safety, and environmental stewardship.

Chemical Profile & Hazard Assessment

Before implementing disposal protocols, it is critical to understand the physicochemical properties that dictate the compound's behavior in waste streams. 2-Ethyl-4-fluoro-1-methylbenzene is a fluorinated alkylbenzene that presents dual hazards: high flammability and halogenated toxicity [1][2].

Table 1: Physicochemical & Hazard Profile

Property / Metric	Value / Classification	Operational Implication
CAS Number	1369951-76-7	Primary identifier for waste manifests[1].
Molecular Formula	C9H11F	Indicates a high ratio of carbon to fluorine, requiring sufficient oxygen during incineration to prevent soot and PICs.
Molecular Weight	138.18 g/mol	Volatile organic compound (VOC); requires sealed containerization[1].
GHS Classification	Flammable Liquid (Cat 2); Skin/Eye Irritant (Cat 2); Aquatic Toxicity (Cat 3)	Mandates grounded, explosion-proof storage and secondary containment[2].

| Incompatible Materials | Strong oxidizing agents, strong bases | Do not mix with nitric acid or alkali metal waste streams. |

The Mechanistic Challenge of Fluorinated Aromatics

The Causality of Disposal: Why can't 2-Ethyl-4-fluoro-1-methylbenzene be disposed of with standard organic solvents?

The C-F bond is one of the strongest in organic chemistry. When subjected to standard, low-temperature incineration, fluorinated aromatics do not fully oxidize. Instead, they can recombine to form highly toxic, low-molecular-weight fluoroalkanes and fluoroalkenes[3][4]. Furthermore, complete thermal destruction yields Hydrogen Fluoride (HF) gas. If this waste is inadvertently routed to a facility lacking acid-gas scrubbers, the resulting HF will rapidly corroate incinerator refractory linings and release toxic plumes into the atmosphere[3].

Therefore, this chemical must be segregated into a dedicated halogenated waste stream destined for High-Temperature Incineration (HTI) equipped with wet scrubbing technology.

Experimental Workflows & Standard Operating Procedures

Protocol A: Laboratory-Scale Waste Segregation & Containerization

This self-validating protocol ensures that waste is chemically compatible and legally compliant prior to vendor pickup.

• Verify Waste Composition: Ensure the waste stream contains less than 20% water. Aqueous mixtures reduce the BTU (calorific value) of the waste, complicating the incineration process.

• Select Appropriate Container: Use UN-approved High-Density Polyethylene (HDPE) or PTFE-lined safety cans. Do not use standard metal cans unless specifically lined, as trace HF generation from degraded waste can corrode unlined steel.

• Grounding and Bonding: Because the chemical is a highly flammable liquid, attach grounding cables to the waste container before transferring the liquid to prevent static discharge[5].

• Labeling (RCRA Compliance): Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly write: "Halogenated Flammable Liquid Waste - Contains Fluorine (2-Ethyl-4-fluoro-1-methylbenzene)."

• Satellite Accumulation: Store the container in a ventilated, explosion-proof flammable storage cabinet. Ensure secondary containment (spill trays) is utilized.

Protocol B: Emergency Spill Response & Decontamination

In the event of a breach, immediate containment is required to prevent aquatic toxicity and vapor inhalation.

• Isolation: Evacuate the immediate area. Extinguish all ignition sources (flames, hot plates, non-explosion-proof electronics)[6].

• Containment: Apply a non-combustible, inert absorbent material such as vermiculite, dry sand, or specialized HazMat pads. Do not use combustible absorbents like sawdust.

• Collection: Use non-sparking tools (e.g., brass or plastic shovels) to sweep the saturated absorbent into a heavy-duty hazardous waste drum[5].

• Decontamination: Wash the spill zone with a mild detergent and water. Collect all rinsate—this water is now classified as halogenated hazardous waste and must be added to the disposal drum[6].

Waste Routing & Disposal Logistics

To guarantee environmental compliance under EPA and RCRA guidelines, the disposal pathway must be strictly controlled. The U.S. EPA has recently heightened scrutiny on the disposal of all fluorinated organic compounds, emphasizing the need for verified destruction technologies[7][8].

Figure 1: Decision tree and logistical workflow for the proper segregation and disposal of fluorinated alkylbenzenes.

Vendor Handoff and Final Destruction

When contracting a waste disposal vendor, you must explicitly request High-Temperature Incineration (HTI) .

• Temperature Requirement: The incinerator must operate at temperatures exceeding 1100°C (ideally up to 1400°C) with a minimum 2-second residence time to ensure the complete cleavage of the aromatic ring and the carbon-fluorine bond[3].

• Emission Controls: Verify that the contracted facility utilizes wet scrubbers (typically utilizing calcium hydroxide) to neutralize the resulting HF gas into inert calcium fluoride (CaF₂) before exhaust release[3][7].

References

• Carl Roth. "Safety Data Sheet: Fluorobenzene." Available at:[Link]

• Loba Chemie. "FLUOROBENZENE FOR SYNTHESIS MSDS." Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials." Available at:[Link]

• Atkinson, Andelson, Loya, Ruud & Romo. "EPA Takes Action on PFAs: New Hazardous Constituents Listed and Redefining Hazardous Waste." Available at:[Link]

• Environmental Working Group (EWG). "Comments on EPA's Interim Guidance on the Destruction and Disposal of PFAS." Available at:[Link]

• Washington State Department of Ecology. "AFFF Collection and Disposal Program Final Environmental Impact Statement." Available at:[Link]

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Personal protective equipment for handling 2-Ethyl-4-fluoro-1-methylbenzene

As a Senior Application Scientist, I have designed this operational guide to provide researchers and drug development professionals with the definitive safety and handling protocols for 2-Ethyl-4-fluoro-1-methylbenzene .

In high-stakes chemical synthesis, safety cannot be a mere checklist; it must be a self-validating system rooted in physicochemical causality. This guide will not just dictate what precautions to take, but will explain why the molecular structure of this compound demands them.

Executive Chemical Profile & Hazard Causality

2-Ethyl-4-fluoro-1-methylbenzene (CAS: 1369951-76-7) is a halogenated aromatic hydrocarbon[1]. When designing a safety protocol for this compound, we must account for three primary physicochemical hazards:

• Lipophilicity & Permeation: The addition of the highly electronegative fluorine atom, combined with the ethyl and methyl alkyl groups, drastically increases the molecule's partition coefficient (LogP). This makes the compound highly lipophilic, allowing it to rapidly permeate standard laboratory gloves and cellular membranes, acting as a severe defatting agent and skin irritant[2].

• Volatility & Flammability: As a low-molecular-weight fluorinated aromatic (MW: 138.18 g/mol ), it possesses a significant vapor pressure. Vapors can form explosive mixtures with air and travel considerable distances to ignition sources, risking a catastrophic flash-back[3].

• Thermal Decomposition: If ignited, the molecule undergoes pyrolysis. The combustion of the fluorinated ring releases highly toxic and corrosive gaseous hydrogen fluoride (HF)[3].

Personal Protective Equipment (PPE) Matrix

According to the 4[4], a rigorous hazard assessment is mandatory before handling toxic or highly flammable chemicals. Standard laboratory PPE is insufficient for this compound.

PPE Category	Required Specification	Scientific Justification (Causality)
Hand Protection	Viton® (Fluorinated rubber) or double-gloved heavy-duty Nitrile (≥8 mil).	Halogenated aromatics rapidly degrade and permeate natural rubber latex and thin nitrile. Viton provides the necessary chemical resistance against non-polar, halogenated solvents.
Eye/Face Protection	Indirect-vented chemical splash goggles. Add a face shield for volumes >500 mL.	High-vapor-pressure chemicals can cause severe ocular irritation. Standard safety glasses lack the orbital seal required to block vapor exposure[5].
Body Protection	Flame-Resistant (FR) Nomex® lab coat, fully buttoned.	The compound's low flash point requires strict fire risk mitigation. Synthetic blends (like polyester) can melt into the skin during a flash fire; FR cotton or Nomex self-extinguishes.
Respiratory Control	Class IIB Chemical Fume Hood (face velocity 80-100 fpm).	Primary engineering controls are mandatory to prevent inhalation of vapors[4]. If ventilation fails, an air-purifying respirator with Organic Vapor (OV) cartridges is required.

Operational Workflow: Safe Handling & Transfer Protocol

Objective: Safely transfer 2-Ethyl-4-fluoro-1-methylbenzene from a bulk vessel to a reaction flask without static discharge or vapor exposure.

• Step 1: Engineering Control Verification Ensure the chemical fume hood is fully operational. Never deliberately sniff or handle this compound on an open laboratory bench[4].

• Step 2: Grounding and Bonding Because non-polar fluorinated solvents have low dielectric constants, they accumulate static charge during fluid transfer. Ground all metal receiving equipment to prevent static discharge, which could ignite the highly flammable vapors[2].

• Step 3: Transfer Mechanics Utilize non-sparking tools and explosion-proof equipment[6]. Transfer the liquid over a secondary containment tray to mitigate localized spills. Keep the working area completely free of open flames or hot surfaces[2].

• Step 4: Post-Transfer Isolation Seal the primary container immediately. Keep the vessel tightly closed in a dry, well-ventilated flammables cabinet, strictly isolated from strong oxidizing agents[2].

Spill Response & Decontamination Workflow

In the event of a containment failure, immediate and structured action is required to prevent vapor ignition and toxic exposure.

Workflow for 2-Ethyl-4-fluoro-1-methylbenzene spill containment and emergency response.

Disposal & Waste Management Plan

Objective: Neutralize flammability and prevent environmental contamination from toxic pyrolysis byproducts.

• Step 1: Waste Segregation Classify the material strictly as "Halogenated Flammable Organic Waste." Never mix this compound with aqueous streams or non-halogenated solvents.

• Step 2: Primary Containment Collect the waste in a spark-proof, high-density polyethylene (HDPE) or safety-coated glass container[6]. Store the sealed container in a designated flammables accumulation area.

• Step 3: Incineration Protocol Transfer the waste to a licensed hazardous waste professional. The material must be destroyed in a chemical incinerator equipped with an afterburner and an alkaline scrubber[5]. Causality: Combustion of fluorinated aromatics generates highly toxic and corrosive gaseous hydrogen fluoride (HF)[3]. The scrubber is chemically mandatory to neutralize HF emissions before environmental release.

References

• C9H11F - Chemical Dictionary - Guidechem Source: Guidechem URL
• SAFETY DATA SHEET - p-Fluorotoluene Source: Thermo Fisher Scientific URL
• SAFETY DATA SHEET - 2-Fluorotoluene Source: Thermo Fisher Scientific URL
• 2-Fluorotoluene Safety Data Sheet Source: Apollo Scientific URL
• 4-FLUORO TOLUENE MATERIAL SAFETY DATA SHEET Source: CDH Fine Chemical URL
• Source: National Center for Biotechnology Information (NCBI)

Sources

• 1. Page loading... [guidechem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]